yttrium

• CAS No.: 98072-47-0
• Molecular Formula: Y47
• Molecular Weight: 4178.574 g/mol
• IUPAC Name: yttrium
• InChI: InChI=1S/47Y
• InChI Key: OUNBUOICPMHVPB-UHFFFAOYSA-N
• Canonical SMILES: [Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y]

Description

Yttrium (Y, atomic number 39) is a silvery-metallic transition metal often classified with the rare-earth elements due to its chemical similarity to the lanthanides . It is almost always found in combination with lanthanide elements in rare-earth minerals and is never found in nature as a free element . In research and industry, this compound's value is derived from its diverse compounds. This compound Oxide (Y₂O₃) is a key component in phosphors; when doped with europium, it produces the red phosphor used in LEDs and formerly in cathode-ray tube televisions . This compound-Aluminium-Garnet (YAG) is a critical synthetic crystal, which, when doped with neodymium (Nd:YAG), serves as the lasing medium for powerful solid-state lasers . In materials science, yttria-stabilized zirconia (YSZ) is a ceramic material known for its high strength, thermal resistance, and ionic conductivity, making it invaluable for applications in solid oxide fuel cells and thermal barrier coatings for jet engines . Furthermore, this compound is used as an additive to improve the strength and oxidation resistance of aluminum and magnesium alloys . In the medical field, the radioactive isotope this compound-90 (Y-90) is used in cancer treatment. Its mechanism involves emitting beta particles with a tissue penetration of about 2.5 mm, which cause lethal DNA damage in cancer cells. It is used in radioembolization for liver tumors and in radioimmunotherapy for certain blood cancers . This product is intended for laboratory research use only and is not intended for diagnostic, therapeutic, or personal use.

Historical Context and Fundamental Discoveries of Yttrium

Early Mineralogical Identification and Element Isolation

The initial steps toward the discovery of yttrium involved the identification of a new mineral and the subsequent chemical analysis that revealed the presence of a previously unknown element.

The story begins in 1787 at a quarry near the village of Ytterby on Resarö island in the Stockholm archipelago, Sweden. sputtering-targets.netwikipedia.orgwikipedia.orgredmud.orgechemi.comsu.secorrosionsource.comresearchgate.netsharpgiving.com Carl Axel Arrhenius, a Swedish army lieutenant and amateur geologist, discovered an unusual heavy black rock in the quarry. sputtering-targets.netwikipedia.orgwikipedia.orgredmud.orgsu.sesharpgiving.comytterbygruva.segemrockauctions.com Initially, Arrhenius believed the mineral might contain tungsten. redmud.orgytterbygruva.se This mineral was initially named "ytterbite" by Arrhenius, after the village where it was found. wikipedia.orgsharpgiving.comgemrockauctions.com The Ytterby quarry later became renowned as a source of several new elements, four of which were directly named after the village: this compound, ytterbium, erbium, and terbium. wikipedia.orgwikipedia.orgredmud.orgcorrosionsource.comresearchgate.netsharpgiving.comytterbygruva.seebsco.cominstitut-seltene-erden.de

Johan Gadolin, a Finnish chemist and mineralogist, received a sample of the ytterbite mineral from Arrhenius for detailed analysis. sputtering-targets.netwikipedia.orgredmud.orgsu.secorrosionsource.comsharpgiving.comytterbygruva.segemrockauctions.comchstm.orgrareearths.comwikipedia.orgabo.fichemistrytalk.org In 1794, Gadolin published his findings, announcing the discovery of a new "earth" (oxide) within the mineral. wikipedia.orgcorrosionsource.comsharpgiving.comytterbygruva.segemrockauctions.comchstm.orgwikipedia.orgabo.fichemistrytalk.orgrsc.org This new oxide, which constituted approximately 38% of the mineral's weight, was subsequently named yttria. su.seytterbygruva.segemrockauctions.comwikipedia.orgchemistrytalk.orgrsc.org Gadolin's identification of yttria is considered the discovery of the first rare earth compound. su.sewikipedia.orgabo.fi The mineral itself was later renamed gadolinite in honor of Johan Gadolin. wikipedia.orgredmud.orgsu.seytterbygruva.segemrockauctions.comabo.fiwikipedia.org

Decades later, the Swedish chemist Carl Gustaf Mosander further investigated yttria. sputtering-targets.netwikipedia.orgcorrosionsource.comsharpgiving.cominstitut-seltene-erden.dechemistrytalk.orgrsc.orgencyclopedia.comoxfordreference.com In 1843, Mosander demonstrated that yttria was not a single oxide but a mixture of the oxides of at least three different elements. sputtering-targets.netwikipedia.orgcorrosionsource.comsharpgiving.comrsc.orgencyclopedia.comoxfordreference.com He retained the name yttria for the most basic oxide (this compound oxide) and named the other two oxides erbia (erbium oxide) and terbia (terbium oxide). sputtering-targets.netwikipedia.orgcorrosionsource.comsharpgiving.comrsc.orgencyclopedia.com Mosander's work was crucial in beginning to unravel the complex nature of the rare earth elements found in the Ytterby mineral. encyclopedia.com

While Gadolin identified the oxide yttria, the isolation of the pure metallic element this compound came later. The German chemist Friedrich Wöhler is credited with first isolating impure metallic this compound in 1828. wikipedia.orgcorrosionsource.comgemrockauctions.cominstitut-seltene-erden.dechemistrytalk.orgrsc.orgthermofisher.comhekint.orgpurdue.eduwikipedia.org Wöhler achieved this by reducing anhydrous this compound chloride with potassium metal. institut-seltene-erden.dechemistrytalk.orgrsc.orgthermofisher.comwikipedia.org

Synthesis and Fabrication Methodologies of Yttrium Compounds and Materials

Chemical Synthesis Approaches for Yttrium Oxide Nanoparticles

This compound oxide nanoparticles are widely synthesized using various wet chemistry and thermal methods. These approaches offer distinct advantages in terms of scalability, cost-effectiveness, and control over particle characteristics.

Sol-Gel Techniques

The sol-gel method is a versatile technique favored by many researchers for the preparation of this compound oxide nanoparticles. This method typically involves using this compound nitrate (B79036) or this compound chloride as precursors dissolved in a solvent, such as methanol. The process involves the formation of a sol, a colloidal suspension of solid particles in a liquid, which then gels to form a continuous network. Subsequent drying and heat treatment (calcination) of the gel yield the desired oxide nanoparticles.

Research has shown that the choice of precursor and the presence of additives can influence the properties of the synthesized nanoparticles. For instance, using this compound chloride and incorporating P-123 poloxamer in a specific molar ratio (P-123:Y = 2:1) has been reported to yield Y₂O₃ nanostructured powders with improved crystallinity and purity compared to those prepared from this compound nitrate. nih.govsciforum.net The sol-gel method can produce Y₂O₃ powders with crystallite sizes typically ranging from 21 to 32 nm. nih.govsciforum.net The incorporation of P-123 can lead to the formation of a porous structure in the resulting xerogel. nih.gov

Thermal Decomposition and Calcination Methods

Thermal decomposition and calcination are essential steps often following wet chemical synthesis routes to convert precursor materials into crystalline this compound oxide nanoparticles. This involves heating a precursor compound, such as this compound hydroxide (B78521) or this compound oxalate (B1200264), at elevated temperatures to decompose it and form Y₂O₃. mdpi.comsurrey.ac.ukuobaghdad.edu.iq

Studies have investigated the effect of calcination temperature on the morphology and crystallinity of Y₂O₃ nanoparticles. For example, calcination of this compound hydroxide precursors at temperatures ranging from 500 °C to 1000 °C has been shown to influence particle size and morphology. uobaghdad.edu.iq Increasing the calcination temperature generally leads to increased crystallite size and improved crystallinity. uobaghdad.edu.iqacs.org Thermal decomposition of a this compound(III) complex at a relatively low temperature of 400 °C has been reported to yield pure Y₂O₃ nanoparticles with spherical morphology. orientjchem.org

Research findings on the effect of calcination temperature on crystallite size and morphology are summarized in the table below:

Precursor Material	Synthesis Method (Precursor)	Calcination Temperature (°C)	Average Crystallite Size (nm)	Observed Morphology	Source
This compound Hydroxide	Hydrothermal	500	17.13	Nanorods	uobaghdad.edu.iq
This compound Hydroxide	Hydrothermal	700	24.1	Nanorods	uobaghdad.edu.iq
This compound Hydroxide	Hydrothermal	1000	30.3	Nanorods	uobaghdad.edu.iq
This compound Hydroxide	Microwave Hydrothermal	500	8.1	Nanowire-shaped structures	uobaghdad.edu.iq
This compound Hydroxide	Microwave Hydrothermal	700	13.2	Nanowire-shaped structures	uobaghdad.edu.iq
This compound Hydroxide	Microwave Hydrothermal	1000	28.6	Worm or neck-like	uobaghdad.edu.iq
Y(III) complex	Thermal Decomposition	400	Not specified	Spherical	orientjchem.org
This compound Oxalate	Co-precipitation	650	7-21	Semispherical	surrey.ac.uk
This compound Hydroxide	Co-precipitation	450	7.78	Ultrafine nanoparticles
This compound Hydroxide	Cathodic Electrodeposition	600	~30 (agglomerates)	Porous morphology	researchgate.net

Precipitation and Co-Precipitation Synthesis

Precipitation and co-precipitation are widely used and relatively simple techniques for synthesizing Y₂O₃ nanoparticles, suitable for large-scale industrial production due to their low cost. mdpi.comresearchgate.net These methods involve the reaction of a soluble this compound salt (such as this compound nitrate or this compound chloride) with a precipitating agent (like ammonium (B1175870) hydroxide or ammonium oxalate) in a solution, leading to the formation of a solid precursor precipitate (e.g., this compound hydroxide or this compound oxalate). surrey.ac.ukresearchgate.netmdpi.com The precipitate is then typically washed, dried, and calcined to obtain crystalline Y₂O₃ nanoparticles. surrey.ac.ukmdpi.com

Co-precipitation allows for the incorporation of dopants by precipitating multiple metal precursors simultaneously. This is particularly relevant for synthesizing doped this compound oxide materials with tailored properties. diva-portal.org For example, the oxalate co-precipitation method has been used to prepare this compound hafnate (Y₂Hf₂O₇) precursors by mixing this compound nitrate and hafnium (IV) chloride with ammonium oxalate solution. mdpi.com Optimizing parameters such as reaction temperature, duration, and calcination conditions is crucial for controlling the size and morphology of the resulting nanoparticles. surrey.ac.uk

Hydrothermal and Solvothermal Methods

Hydrothermal and solvothermal methods are solution-based techniques that involve carrying out chemical reactions in sealed vessels at elevated temperatures and pressures. The hydrothermal method uses water as the solvent, while the solvothermal method employs non-aqueous solvents. These methods offer advantages in controlling the size, shape, and crystallinity of nanoparticles. mdpi.comorientjchem.org

The low solubility of Y(OH)₃ can pose challenges in achieving uniform nuclei sizes and growth during hydrothermal synthesis of Y₂O₃ nanoparticles. mdpi.com Despite this, hydrothermal methods have been successfully used to synthesize Y₂O₃ nanocubes and nanoflakes with controlled morphology by varying parameters like pH. mdpi.com this compound nitrate hexahydrate and potassium hydroxide have been used as precursors in hydrothermal synthesis to obtain cubic phase Y₂O₃ nanoparticles with crystallite sizes ranging from 34 to 58 nm, depending on the precursor concentration. orientjchem.org

Green Synthesis Routes

Green synthesis routes for this compound oxide nanoparticles emphasize environmentally friendly and sustainable approaches, often utilizing biological resources such as plant extracts. These methods aim to reduce or eliminate the use of hazardous chemicals and minimize waste generation. mdpi.comnih.govias.ac.inmalayajournal.org

Plant extracts contain various phytochemical compounds that can act as reducing and stabilizing agents for nanoparticle synthesis. mdpi.comnih.gov For instance, Lantana camara leaf extract has been used in a sol-gel technique for the green synthesis of Y₂O₃ nanoparticles. mdpi.comnih.gov Another study reported the biosynthesis of Y₂O₃ nanoparticles using Acalypha indica leaf extract, yielding crystalline nanoparticles with particle sizes ranging from 23 to 66 nm. ias.ac.in Green synthesis methods are gaining popularity due to their non-toxic, inexpensive, and reliable nature, offering diversity in the size, shape, composition, and physicochemical properties of the synthesized nanoparticles. malayajournal.org

Advanced Fabrication of this compound-Containing Thin Films

The fabrication of this compound-containing thin films is essential for their application in various technological fields, including optics, electronics, and protective coatings. Advanced deposition techniques allow for precise control over film thickness, composition, crystallinity, and morphology.

Techniques such as pulsed laser deposition (PLD), sputtering, sol-gel methods, and atomic layer deposition (ALD) are employed for the fabrication of this compound-containing thin films. mdpi.compreprints.orgresearchgate.netacs.org PLD has been used to fabricate transparent and amorphous this compound/Sialon thin films. mdpi.com This process involved synthesizing a Y/Sialon target using spark plasma sintering and then using a KrF laser to deposit the film at various substrate temperatures. mdpi.com The substrate temperature during PLD can influence the film's transparency and thickness. mdpi.com

Sol-gel spin coating is another method used for fabricating this compound-doped thin films, such as this compound-doped barium zirconate (BZY) thin films. researchgate.net This technique involves preparing a sol and then applying it to a substrate by spinning, followed by thermal annealing. researchgate.net ALD is a vapor-phase deposition technique that allows for the growth of highly pure and conformal thin films with excellent thickness control. ALD has been used to deposit Y₂O₃ thin films using precursors like this compound tris(N,N'-diisopropylacetamidinate) and water, resulting in pure, smooth, and polycrystalline films. acs.org The growth rate in ALD can be controlled by the deposition temperature. acs.org

The optical properties of this compound-containing thin films, such as this compound ferrite (B1171679) films, can be tailored by controlling the fabrication technique and through doping strategies. mdpi.compreprints.org Techniques like PLD, sputtering, and sol-gel allow for control over film characteristics that influence optical properties like band gap, refractive index, and photoluminescence. mdpi.compreprints.org

Magnetron Sputtering

Magnetron sputtering is a widely utilized PVD technique for depositing this compound oxide thin films researchgate.netresearchgate.net. This method involves using a magnetic field to confine plasma, increasing the efficiency of sputtering the target material. Reactive magnetron sputtering, which involves introducing a reactive gas (like oxygen) during the sputtering process, is commonly used to synthesize this compound oxide films from a metallic this compound target researchgate.netaip.orgmdpi.com.

Studies have investigated the deposition conditions of both RF and DC magnetron sputtering, including oxygen flow, deposition pressure, and substrate temperature researchgate.net. In reactive magnetron sputtering of this compound oxide, a hysteresis of deposition parameters as a function of oxygen flow is often reported researchgate.net. The process can operate in different modes: metallic, transition, and poisoned mode, depending on the oxygen flow researchgate.netmdpi.com. The deposition mode significantly influences the film's microstructure, chemical composition, and properties mdpi.com. For instance, depositing this compound oxide in metallic mode can result in a higher deposition rate but may lead to non-stoichiometric oxides researchgate.net. The poisoned mode, while having a lower deposition rate, can produce films with higher density and fewer cracks, which is beneficial for applications like tritium (B154650) permeation barriers mdpi.commpg.de.

Research has shown that by changing the oxygen flow, this compound oxide films can crystallize in the cubic phase with a strong orientation at low oxygen flow, while a mixture of cubic and monoclinic phases is obtained as the oxygen flow increases researchgate.net. The microstructure and properties of this compound oxide films prepared by reactive magnetron sputtering are also affected by heat treatment mdpi.com.

Magnetron sputtering has been used to fabricate yttria-stabilized zirconia (YSZ) coatings, which are being studied as tritium permeation barriers in fusion reactors mpg.de. YSZ coatings containing 4 mol% Y₂O₃ deposited by RF magnetron sputtering in poisoned mode showed higher density and did not deteriorate after annealing and deuterium (B1214612) permeation tests at up to 600 °C, suggesting their potential for this application mpg.de.

Pulsed Laser Deposition (PLD)

Pulsed Laser Deposition (PLD) is another PVD technique recognized for its ability to produce high-quality thin films, particularly for complex materials like this compound-based compounds korvustech.comilc.sktaylorfrancis.com. In PLD, a high-power pulsed laser beam ablates material from a target, creating a plasma plume that deposits onto a substrate korvustech.com. A major advantage of PLD is its ability to maintain the stoichiometry of the target material in the deposited film, making it suitable for complex oxides korvustech.com.

PLD gained significant recognition in the late 1980s with the successful deposition of high-quality films of this compound barium copper oxide (YBCO), a high-temperature superconductor korvustech.comilc.sktaylorfrancis.comnasa.gov. This demonstrated PLD's effectiveness in depositing materials with complex stoichiometry korvustech.comilc.sk.

PLD has been used to deposit various this compound-containing films, including this compound oxide (Y₂O₃) and this compound orthoferrite (YFeO₃) acs.orgmdpi.com. Depositing Y₂O₃ films from a pure this compound target using PLD has been shown to be an advantageous alternative to using yttria targets acs.org. PLD can also be used to fabricate transparent this compound/Sialon thin films nih.gov. The deposition parameters in PLD, such as substrate temperature, laser fluence, and ambient atmosphere, influence the structural and optical properties of the deposited films mdpi.comnih.gov.

PLD allows for precise control over film thickness, crystallinity, and surface morphology, which are crucial for optimizing optical properties and minimizing scattering losses in optical applications mdpi.com. Research on this compound orthoferrite films prepared by PLD has shown that film thickness affects morphology and optical properties, with the optical band gap decreasing as film thickness increases mdpi.com.

Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition (CVD) is a process where chemical compounds in the vapor phase react or decompose near a heated substrate, resulting in the deposition of a solid coating dtic.mil. CVD offers high flexibility and can produce oxide films hosting rare-earth ions aip.org. It is used for applying a layer of this compound or its compounds, such as this compound oxide (Y₂O₃), onto a substrate to enhance its properties aemree.com.

Various this compound compounds have been used as precursors in CVD for depositing yttria films, including organometallic compounds like this compound β-diketonates such as Y(thd)₃ (thd = 2,2,6,6-tetramethyl-3,5-heptanedionato) acs.orgosti.gov. Oxygen is often used as a carrier gas in these processes acs.org. CVD of yttria from Y(thd)₃ typically requires temperatures above 700 °C for efficient deposition, although decomposition can occur at lower temperatures (above 400 °C) in the presence of oxygen acs.org.

Direct liquid injection CVD is a variation used for depositing erbium-doped this compound oxide (Er:Y₂O₃) thin films aip.org. In this method, this compound and erbium precursors, such as Y(tmhd)₃ and Er(tmhd)₃, are dissolved and flash-evaporated before being transported to the deposition chamber aip.org. The substrate material can impact the film morphology and crystalline orientation in CVD aip.org.

CVD is also employed in the fabrication of yttria-stabilized zirconia (YSZ) coatings osti.gov. Studies comparing different this compound organometallic precursors in plasma-enhanced CVD for stabilizing the cubic phase in YSZ have shown that precursors like Y(tmhd)₃ can be effective at lower deposition temperatures osti.gov.

Thermal Spraying

Thermal spraying is a group of processes where molten or softened particles are sprayed onto a surface to form a coating google.com. This technique is used to apply this compound oxide coatings for various industrial applications, particularly in semiconductor and liquid-crystal-display (LCD) manufacturing equipment fujimiinc.co.jpsaint-gobain.comoerlikon.com. Yttria coatings applied by thermal spraying provide properties such as high purity, chemical stability, and anti-plasma erosion resistance fujimiinc.co.jpsaint-gobain.comoerlikon.com.

Yttria-based thermal spray powders, often with high purity (>99.99%), are used to produce coatings that can withstand the harsh environments of plasma etch chambers fujimiinc.co.jpsaint-gobain.comoerlikon.com. The characteristics of the thermal spray powder, such as particle size and morphology, influence the resulting coating properties fujimiinc.co.jpoerlikon.com. Spherical this compound oxide powders are designed to achieve high deposition efficiency fujimiinc.co.jp.

Thermal sprayed this compound oxide coatings are known for their excellent resistance to plasma etching and erosion, especially in plasmas containing halogen species oerlikon.com. They also exhibit high electrical insulation properties oerlikon.com. The density, hardness, and homogeneity of the thermal sprayed yttria coating are crucial for its performance oerlikon.com. Methods have been developed to form black-colored this compound oxide thermal spray coatings by controlling the oxygen content in the deposited material google.com.

Growth Techniques for this compound-Based Single Crystals and Fibers

The growth of this compound-based single crystals and fibers is essential for applications requiring high optical quality, specific crystallographic orientations, or unique material properties. Techniques like the laser-heated pedestal growth method and the melt-in-tube method are employed for this purpose mdpi.comresearchgate.net.

Single crystals of this compound and heavy rare-earth elements can be prepared by methods such as the annealing of arc-melted buttons aip.org. For compounds like this compound orthovanadate (YVO₄), crystal growth methods such as the Bridgman method and the Czochralski method have been investigated dtic.mil. YVO₄ melts congruently, allowing for growth from the melt dtic.mil.

This compound iron garnet (YIG) single crystals, important for microwave and magneto-optic devices, can be grown by techniques like the top seeded solution growth (TSSG) method from fluxes jim.org.cnresearching.cn. Liquid phase epitaxy (LPE) is commonly used to deposit YIG single crystal thin films on substrates like Gd₃Ga₅O₁₂ (GGG) jim.org.cnresearching.cn.

Single crystal fibers of this compound-based materials, such as this compound aluminum garnet (YAG) and this compound orthovanadate (YVO₄), can be grown using techniques like the laser-heated pedestal growth (LHPG) method, which is a miniaturized float-zone process mdpi.comresearchgate.netnist.govosti.govcapes.gov.broptica.org. This method involves melting the tip of a source rod with a laser and pulling a fiber from the melt researchgate.net. The growth rate and stability of the molten zone influence the quality and transparency of the fibers nist.gov. Dopant segregation can occur during LHPG, depending on the ionic size difference between the dopant and the host ion osti.gov.

Melt-in-Tube Method for Optical Fibers

The melt-in-tube (MIT) method is a versatile fiber drawing approach used to produce optical fibers, including those with this compound-based cores mdpi.comdoi.orgaip.orgsciopen.com. This technique is particularly useful for fabricating fibers from materials that cannot be easily drawn on their own aip.org.

In the MIT method, a core material (such as a crystal rod, powder mixture, or ceramic pellets) is inserted into a capillary tube, typically made of silica (B1680970), which serves as the cladding aip.orgnih.gov. The preform is heated to a temperature where the core material melts and the cladding softens, allowing the preform to be drawn into a fiber aip.orgnih.gov. The drawing temperature for silica cladding is typically around 2000 °C aip.orgnih.gov.

The MIT method has been successfully applied to fabricate this compound aluminum garnet (YAG)-based optical fibers mdpi.comaip.orgsciopen.com. Using a YAG single crystal rod as the core material within a silica tube allows for the drawing of fibers with a core composed of this compound aluminosilicate (B74896) glass, formed by the interaction and diffusion of the molten YAG with the silica cladding at high temperatures mdpi.comaip.orgnih.gov. This process can lead to the incorporation of species from the cladding into the core melt nih.gov.

The MIT method allows for the fabrication of single-doped or co-doped rare-earth fibers by designing the composition and structure of the fiber preform mdpi.com. For example, Er³⁺:YAG and Er³⁺/Yb³⁺ co-doped YAS fibers have been fabricated using this method mdpi.comdoi.org. The method can also utilize YAG ceramic nanopowders as the core material, offering flexibility in fiber composition design optica.org. The drawing process parameters, such as temperature and drawing speed, influence the fiber's characteristics, including core composition and optical properties mdpi.comaip.org. The melt-in-tube method can result in a significant difference in composition between the drawn fiber and the preform due to material diffusion and element migration at high temperatures mdpi.com.

The melt-in-tube method is considered a valuable approach for producing "nonconventional" optical fibers with unique properties nih.gov.

Optimization of Crystal Growth Parameters

The quality and properties of crystalline this compound-containing materials are highly dependent on the parameters employed during their growth. Optimization of these parameters is crucial for obtaining crystals with desired characteristics, such as size, morphology, structural perfection, and optical properties. This process involves the systematic adjustment of chemical and physical variables that influence nucleation and crystal development. hamptonresearch.com

Key parameters subject to optimization include temperature, growth rate, rotation rates of feed and seed rods, and the composition and flow rate of the growth atmosphere. For instance, in the optical floating zone (OFZ) method used for growing rare-earth doped this compound gallium garnet (YGG) crystals, parameters such as the rotation rates of the feed and seed rods (e.g., 15 rpm) and the growth rate (e.g., 6 mm/hour) are carefully controlled. optica.org The growth atmosphere, such as a pure oxygen atmosphere with a specific flow rate (e.g., 250 ml/min), is also optimized to mitigate issues like the volatilization of components. optica.org

The optimization process often begins with screening various conditions to identify those that yield initial crystal hits. hamptonresearch.com Subsequently, incremental adjustments of variables are made to refine the crystallization conditions. hamptonresearch.com The goal is to converge on conditions that promote optimal nucleation and growth, leading to crystals with improved quality for specific applications, such as X-ray diffraction or laser operation. hamptonresearch.comoptica.org The binding of this compound ions can also be leveraged to engineer crystallization, particularly in the context of protein crystallization, where this compound ions can become an integral part of the crystal lattice, facilitating structure determination. uni-tuebingen.de

Preparation of this compound-Doped Alloys and Ceramics

Mechanical Alloying Processes

Mechanical alloying is a solid-state powder processing technique used to produce homogeneous alloys and composite powders. This method involves high-energy ball milling of a mixture of elemental or pre-alloyed powders. The repeated fracturing and cold welding of particles during milling lead to the formation of a composite structure with a refined grain size and uniform distribution of constituent elements.

Mechanical alloying has been employed in the preparation of this compound-doped materials, including dilute this compound-doped chromium and Al-Y₂O₃ nanocomposites. aip.orgmdpi.com In the case of dilute this compound-doped chromium (Cr₀.₉₇Y₀.₀₃), mechanical alloying was conducted using a mixer under an inert gas atmosphere (Ar) to prevent oxidation of chromium and this compound. aip.org The process involved specific ball-to-sample weight ratios (e.g., 20:1). aip.org This method successfully achieved dilute this compound doping into nanosized chromium, resulting in a material stable up to high pressures (e.g., 39 GPa) with a notable bulk modulus (e.g., 203 ± 2.6 GPa). aip.org

For Al-Y₂O₃ nanocomposites, mechanical alloying followed by microwave-assisted sintering has been used. mdpi.com This process can lead to a homogeneous distribution of Y₂O₃ nanoparticles within the aluminum matrix. mdpi.com Studies have shown that the addition of yttria can influence the density and porosity of the resulting nanocomposites. mdpi.com

Sintering Techniques (e.g., Hot-Press Sintering, Spark Plasma Sintering)

Sintering is a crucial step in the fabrication of dense ceramic and powder metallurgy components. It involves heating a compacted powder to a high temperature below its melting point, allowing particles to bond and consolidate. Pressure-assisted sintering techniques, such as hot pressing (HP) and spark plasma sintering (SPS), are particularly effective for achieving high densification and controlling grain growth in this compound-doped ceramics. researchgate.netcsic.es

Hot pressing involves applying uniaxial pressure simultaneously with heating. This technique has been used to produce fully densified yttria-stabilized tetragonal zirconia polycrystalline (Y-TZP) ceramics at relatively lower temperatures (e.g., 1175 °C) and shorter times compared to conventional sintering. researchgate.net The applied pressure (e.g., 5, 20, 60, and 100 MPa) influences the microstructure and properties of the hot-pressed Y-TZP. researchgate.net

Spark plasma sintering (SPS), also known as Field-Assisted Sintering Technology (FAST-SPS), is another pressure-assisted technique that utilizes a pulsed electric current to rapidly heat the powder compact. researchgate.netcsic.esmdpi.com SPS allows for fast densification at lower temperatures and shorter durations, which helps to limit grain growth and achieve high densities. researchgate.netcsic.es This is particularly advantageous for producing nanoceramics with fine grain sizes. researchgate.net

SPS has been successfully applied to fabricate transparent pure yttria and zirconia-doped yttria ceramics. researchgate.net For instance, transparent 3.0 at.% ZrO₂-Y₂O₃ nanopowder ceramics were fabricated by SPS at 1500 °C for 20 minutes under a pressure of 100 MPa, with a heating rate of 100 °C/min. researchgate.net The addition of zirconia was found to decrease the average grain size and increase the transparency in the visible region. researchgate.net SPS has also been explored for fabricating laser-quality transparent ceramics like Nd³⁺-doped Lu₂O₃, demonstrating its potential for producing materials with excellent optical properties. optica.org

Data on the effect of sintering pressure on the properties of hot-pressed Y-TZP ceramics can illustrate the importance of optimizing sintering parameters:

Sintering Pressure (MPa)	Property 1	Property 2
5	Data	Data
20	Data	Data
60	Data	Data
100	Data	Data

Note: Specific data for Property 1 and Property 2 would need to be extracted from relevant research findings.

Additive Manufacturing (3D Printing) of Zirconia Ceramics

Additive manufacturing (AM), or 3D printing, offers new possibilities for fabricating complex ceramic components. This technology allows for the layer-by-layer construction of three-dimensional objects directly from digital designs. Yttria-stabilized zirconia (YSZ) is a prominent ceramic material used in AM due to its desirable mechanical and thermal properties, particularly its high strength and fracture toughness. mmt-am.comattelements.com

Various AM techniques are being explored for YSZ ceramics, including material extrusion and lithography-based ceramic manufacturing (LCM). researchgate.netceramics.org Material extrusion involves preparing a ceramic slurry or paste and extruding it through a nozzle to build the desired shape layer by layer. researchgate.net Studies have demonstrated the fabrication of 3 mol% yttria-stabilized zirconia (3YSZ) ceramic green bodies using layered extrusion forming (LEF) technology with water-based ceramic slurries. researchgate.net The printed green bodies undergo subsequent drying, degreasing, and sintering to obtain dense ceramic parts. researchgate.net Optimization of factors such as the amount of additives (e.g., nano-TiO₂) and sintering temperature are investigated to improve the properties of the final ceramic. researchgate.net

LCM is another AM technique where a ceramic powder is suspended in a photosensitive resin. ceramics.org The desired structure is then solidified layer by layer using light. After printing, the binder is removed through careful heating, and the remaining ceramic structure is sintered. ceramics.org This method is advantageous for producing high-resolution prints. ceramics.org Fully stabilized 8 mol% yttria-stabilized zirconia (8YSZ) and partially stabilized 3 mol% YSZ powders have been used in LCM for energy applications like solid oxide fuel cells (SOFCs). ceramics.org

Additive manufacturing of YSZ allows for the fabrication of complex geometries that are difficult to achieve with traditional ceramic processing methods. mmt-am.com Research focuses on optimizing printing parameters, slurry composition, and post-processing (drying, debinding, and sintering) to achieve high density, desired microstructure, and mechanical strength in the final YSZ components. researchgate.netceramics.orgfau.de Studies have shown that sintered zirconia ceramic samples with high theoretical density (e.g., 99%) and flexural strength (e.g., 890 ± 60 MPa) can be obtained through optimized AM processes. researchgate.net Furthermore, low-temperature phase stabilization of ZrO₂ can be achieved by doping with approximately 10 mol% Y₂O₃ during thermal processing after AM, leading to the stabilization of the cubic ZrO₂ phase. fau.de

Advanced Spectroscopic and Analytical Characterization of Yttrium Materials

Elemental and Compositional Analysis

Elemental and compositional analysis techniques are employed to determine the presence and concentration of yttrium and other elements within a sample. These methods are essential for quality control, purity assessment, and understanding the stoichiometry of this compound compounds.

Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES)

Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES), also known as ICP-OES (Optical Emission Spectrometry), is a widely used technique for the multi-element analysis of trace elements in various matrices. In ICP-AES, a plasma is generated by radiofrequency energy coupled to a flowing gas, typically argon. The sample, introduced into the plasma as an aerosol, is atomized and excited. As the excited atoms return to their ground state, they emit photons at characteristic wavelengths, which are detected and measured to determine the concentration of each element.

ICP-AES has been applied to the analysis of this compound and its compounds, including pure this compound oxide (Y₂O₃). A technique has been developed for analyzing pure Y₂O₃ by ICP-AES with preconcentration of impurities from a nitrate (B79036) solution of the sample by co-precipitation with a micro amount of this compound hydroxide (B78521). zldm.ru This method allows for the determination of a broad range of simultaneously determined impurities (28 elements) in Y₂O₃ at levels of 10⁻⁴ %wt and less. zldm.ru The detection limits for various elements using this method range from 10⁻⁷ to 10⁻⁴ %wt, depending on the element. zldm.ru The total relative standard uncertainty of the analysis results at concentrations ≥10 times the detection limit ranges from 0.05 to 0.15. zldm.ru

ICP-AES is also used for the multi-element analysis of europium, this compound, and lanthanum compounds. researchgate.net The method allows for the determination of up to 40 trace elements with limits of detection ranging from 10⁻⁶ to 10⁻³ wt %. researchgate.net The optimization of plasma power, the choice of analytical lines for impurities, and the concentration of the matrix element are important considerations in these analyses. researchgate.net

In the analysis of this compound-containing glass microsphere materials, ICP-OES is employed after microwave digestion of the sample in a mixed acid solution. google.com This technique offers advantages such as the detection of multiple elements, a wide detection range, strong element distinguishing capability, and high result accuracy. google.com

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for elemental analysis, particularly for trace and ultra-trace elements. Similar to ICP-AES, a plasma is used to ionize the sample. However, instead of detecting emitted photons, the ions are directed into a mass spectrometer, where they are separated based on their mass-to-charge ratio and detected. This allows for isotopic analysis and lower detection limits compared to ICP-AES.

ICP-MS is advantageous for trace element analysis due to its high sensitivity and resolution. researchgate.net It has been used for the analysis of pure scandium, this compound, and their oxides. researchgate.net Using ICP-MS, lower limits of determining impurities in scandium, this compound, and their oxides at the level of n × 10⁻⁶ mass fractions % can be reached. researchgate.net The joint application of ICP-AES and ICP-MS methods is implemented for the analysis of standard specimens of this compound and scandium oxide, with validation accomplished by comparing results with certified values and using the method of addition. researchgate.net

This compound, being mono-isotopic at mass 89, is generally not significantly interfered with in ICP-MS and is a popular internal standard element, as it is usually not present at significant levels except in certain geological samples. thermofisher.com A new Isotope Dilution (ID) method using a labeled reaction gas in ICP-DRC-MS has been established, where this compound reacts with ¹⁶O and ¹⁸O gas in the reaction cell to generate this compound-oxygen molecular ions (⁸⁹Y¹⁶O and ⁸⁹Y¹⁸O). rsc.org The Y concentration is calculated from the intensity ratios of these molecular ions. rsc.org This method is applicable to the determination of monoisotopic elements like this compound. rsc.org

Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) allows for in-situ quantitative this compound and trace elements imaging analysis of materials like this compound-doped barium fluoride (B91410) (BaF₂: Y) crystals. nih.gov This micro-damage procedure can quantify the segregation coefficient of doping elements and is applied to quantify impurity content and distribution during crystal growth. nih.gov

X-ray Fluorescence Spectrometry (XRF/WDXRF)

X-ray Fluorescence Spectrometry (XRF), including Wavelength Dispersive X-ray Fluorescence (WDXRF), is a non-destructive analytical technique used for determining the elemental composition of materials. The sample is irradiated with high-energy X-rays, which causes the emission of characteristic secondary X-rays (fluorescence) from the elements present in the sample. The energy or wavelength of these fluorescent X-rays is characteristic of each element, and their intensity is related to the concentration of the element.

WDXRF shows better performance in the quantitative analysis of trace rare earth elements and this compound (REY) in solid materials compared to EDXRF. researchgate.net However, several problems can occur when determining REY by XRF. researchgate.net

WDXRF has been used to analyze this compound and scandium content in industrial phosphoric acid. koreascience.kr This method is simple, fast, and does not require reagents for sample preparation, offering low operating costs. koreascience.kr The method has passed validation tests and can be used for these elements. koreascience.krresearchgate.net For instance, this compound concentrations in Tunisian phosphoric acid were found to be around 60 ppm with a coefficient of variation of 1.09%. koreascience.krresearchgate.net

XRF can also be used as a faster and less expensive method to estimate total rare earth element and this compound contents (REY) in coal-associated samples by using this compound as an indicator. researchgate.net This involves analyzing a subset of samples by ICP-MS to establish a correlation between Y content and total REY, and then using a portable XRF analyzer to measure Y content in the remaining samples and estimate REY values based on the established correlation. researchgate.net

WDXRF has also been applied to the analysis of this compound Iron Garnet (YIG, Y₃Fe₅O₁₂) to study L x-ray satellite lines and determine energy shifts in the compound. spiedigitallibrary.org

Elemental Depth Profiling (SIMS)

Secondary Ion Mass Spectrometry (SIMS) is a surface-sensitive analytical technique that provides elemental and isotopic information as a function of depth from the surface of a material. In SIMS, a primary ion beam bombards the sample surface, causing the emission of secondary ions, which are then analyzed by a mass spectrometer. By sputtering away successive layers of the sample, a depth profile of the elemental composition can be obtained.

SIMS is primarily used for the analysis of a sample's elemental and molecular composition and spatial distribution, providing mass spectra, 2D surface images, and depth profiling. frontiersin.org Three-dimensional analysis in SIMS often applies dual-beam ion sources, with one beam for sputtering and the other for analyzing the sputtered crater, yielding a series of 2D information. frontiersin.org Depth profiling allows researchers to obtain the ion intensity as a function of depth, with high resolution possible. frontiersin.org

Elemental depth profiling by SIMS has been used to study this compound thin films. optica.orgoptica.orgresearchgate.netresearchgate.net For example, SIMS depth profiling clearly showed the presence of this compound with negligible amounts of oxygen and the absence of this compound hydride formation in this compound thin films deposited by magnetron sputtering. optica.orgoptica.org The oxygen profile observed on the film surface was attributed to surface oxidation. optica.org The contribution to the width of the oxygen profile can come from ion-beam mixing, roughness of the sputtered surface, and the thickness of the intrinsic oxide layer. optica.org SIMS is ideally suitable for the detection of hydrogen with high resolution. optica.org

Structural and Morphological Characterization

Structural and morphological characterization techniques are used to investigate the arrangement of atoms within a material (crystal structure) and its physical form or shape (morphology).

X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is a powerful non-destructive technique for determining the crystal structure, phase composition, and crystallite size of materials. When X-rays interact with a crystalline material, they are diffracted by the atomic planes. According to Bragg's Law, constructive interference occurs at specific angles, resulting in a diffraction pattern that is unique to the material's crystal structure.

XRD analysis is widely used to characterize this compound-containing materials, including this compound oxide (Y₂O₃) and this compound barium copper oxide (YBCO, YBa₂Cu₃O₇₋ₓ). soton.ac.ukmnsu.eduresearchgate.netufv.brduke.eduacsmaterial.comespublisher.comcore.ac.ukresearchgate.netifmo.ru

For this compound oxide thin films, XRD analysis of 'as-deposited' films revealed that the films can vary from amorphous to highly crystalline, often showing a strong peak along the <222> plane of Y₂O₃. soton.ac.uk Samples with a polycrystalline structure had a stoichiometry close to bulk cubic Y₂O₃. soton.ac.uk XRD analysis confirms the crystalline nature and can be correlated with morphological features observed by techniques like Scanning Electron Microscopy (SEM). soton.ac.uk

In the study of YBCO superconductors, XRD analysis is crucial for identifying the phase formation and crystal structure. mnsu.eduresearchgate.netufv.brcore.ac.uk XRD patterns of YBCO samples show peaks indexable to the YBa₂Cu₃O₇₋ₓ phase, indicating a single-phase material. mnsu.edu Small shifts in diffraction peak positions are observed with changes in oxygen content. mnsu.edu YBCO typically exhibits an orthorhombic crystal structure. mnsu.eduresearchgate.net XRD analysis can also identify secondary phases, such as Dithis compound Barium Copper Oxide (Y₂BaCuO₅) and Barium Copper Oxide (BaCuO₂), which may be present alongside the primary YBCO phase. researchgate.net The crystallite size of YBCO nanoparticles can be calculated from XRD data using techniques like the Scherrer formula. ufv.br

XRD is also used to study phase and morphology changes in this compound compound nanoparticles, such as basic this compound nitrate and yttria nanoparticles. ifmo.ru Thermolysis of Y₂(OH)₅NO₃·1.5H₂O can occur via the formation of a metastable hexagonal Y₂O₃-based phase, which can be identified by XRD. ifmo.ru XRD characterization of hydrothermally treated this compound hydroxide can indicate a pure hexagonal phase. researchgate.net

XRD analysis is also applied to study the effect of additives like this compound oxide on the microstructure and phase composition of composite materials, such as Ti-Si-Zr based composites. espublisher.com XRD patterns can show the presence of different phases and solid solutions, and changes in peak intensity can indicate the influence of this compound oxide on mechanical alloying and phase formation. espublisher.com

Scanning Electron Microscopy (SEM)

Scanning Electron Microscopy (SEM) is a widely used technique for investigating the surface morphology and microstructure of this compound materials. SEM provides high-resolution images that reveal details about particle shape, size distribution, and the presence of agglomeration. For instance, SEM images have been used to characterize this compound oxide (Y₂O₃) nanoparticles synthesized by various methods, such as hydrothermal techniques orientjchem.orguobaghdad.edu.iq. Studies on hydrothermally synthesized Y₂O₃ nanoparticles show that precursor concentration plays a significant role in controlling nanoparticle morphology and size, with lower concentrations yielding well-defined, uniformly shaped nanoparticles with less agglomeration orientjchem.org. SEM with EDX (Energy Dispersive X-ray) analysis can also confirm the elemental composition and purity of synthesized this compound oxide nanoparticles, showing characteristic signals for this compound and oxygen and indicating the absence of impurities orientjchem.org.

SEM is also employed to examine the surface morphology of this compound-based thin films. For example, SEM images of this compound oxide thin films deposited by different methods can reveal surface roughness and structural features like columnar growth, which is indicative of crystalline material soton.ac.ukaip.org. In the characterization of yttria-stabilized zirconia (YSZ) nanoparticles, SEM images show uniform spherical shapes and narrow size distribution, although a tendency for agglomeration may be observed scielo.br.

Table 1: Summary of SEM Findings on this compound Materials

Material	Synthesis Method	Key Morphological Findings	Additional Analysis	Source
This compound Oxide Nanoparticles	Hydrothermal	Uniform shape, less agglomeration at low concentration	EDX	orientjchem.org
This compound Oxide Nanoparticles	Hydrothermal and Microwave Hydrothermal	Variation of morphology with calcination temperature	EDX	uobaghdad.edu.iq
This compound Oxide Thin Films	Various deposition methods	Rough surface, columnar structure in crystalline films	EDX, XRD	soton.ac.ukaip.org
Yttria Stabilized Zirconia Nanoparticles	Co-precipitation	Uniform spherical shape, tendency for agglomeration	EDX, TEM	scielo.br
This compound Hydroxide	Precipitation	Flower-like agglomerates of nanosheet crystals	XRD	mdpi.com

Atomic Force Microscopy (AFM)

Atomic Force Microscopy (AFM) is a surface analysis technique that provides three-dimensional topographic images of materials at the nanoscale. AFM is valuable for determining surface roughness, particle size, and morphology with high resolution, complementing SEM analysis. AFM has been used in the characterization of this compound oxide nanoparticles, including those doped with rare-earth ions like holmium, thulium, and erbium, to estimate particle size and analyze surface features spiedigitallibrary.orgspiedigitallibrary.org. Studies on this compound oxide nanoparticles synthesized via hydrothermal and microwave hydrothermal methods also utilized AFM to observe nanoparticle morphologies, which were found to be in agreement with SEM observations at the same calcination temperatures uobaghdad.edu.iq. AFM is also employed to characterize the surface morphology and roughness of this compound oxide thin films deposited by techniques such as atomic layer deposition (ALD) mdpi.comcore.ac.uk.

Fourier Transform Infrared Spectroscopy (FTIR)

Fourier Transform Infrared Spectroscopy (FTIR) is a powerful technique for identifying the functional groups and chemical bonds present in this compound materials. FTIR measures the absorption or transmission of infrared light as a function of wavenumber, providing a unique spectral fingerprint of the material's molecular vibrations.

FTIR analysis of this compound oxide nanoparticles typically shows characteristic absorption bands related to Y-O stretching vibrations. For instance, studies report Y-O stretching modes in the range of 550-602 cm⁻¹ for this compound oxide nanoparticles orientjchem.orgresearchgate.netaip.org. The presence of hydroxyl groups (-OH) and adsorbed water is often indicated by broadband absorption around 3400-3500 cm⁻¹ and peaks around 1630-1650 cm⁻¹ orientjchem.orgresearchgate.netaip.orgresearchgate.net. These peaks can provide information about the synthesis process and the presence of moisture or residual precursors.

FTIR is also used to characterize this compound-containing compounds like this compound aluminum garnet (YAG, Y₃Al₅O₁₂) and this compound heptamolybdate (Y₂Mo₇O₂₄·xH₂O). FTIR spectra of YAG precursors and powders can reveal the formation of the garnet structure and the presence of specific functional groups researchgate.netcambridge.orgnih.gov. In this compound heptamolybdate, FTIR studies signify the presence of the heptamolybdate ion and water of crystallization scholarsresearchlibrary.com.

Table 2: Characteristic FTIR Peaks in this compound Materials

Material	Wavenumber Range (cm⁻¹)	Assignment	Source
This compound Oxide Nanoparticles	550-602	Y-O stretching	orientjchem.orgresearchgate.netaip.org
This compound Oxide Nanoparticles	3400-3500	O-H stretching (adsorbed water)	orientjchem.orgresearchgate.netaip.org
This compound Oxide Nanoparticles	1630-1650	O-H deformation (adsorbed water)	orientjchem.orgresearchgate.net
This compound Hydroxide	864-902	Y-OH stretching	orientjchem.org
This compound Aluminum Garnet (YAG)	Various	Characteristic garnet vibrations	researchgate.netcambridge.orgnih.gov
This compound Heptamolybdate	Various	Heptamolybdate ion, H₂O	scholarsresearchlibrary.com

Optical and Electronic Characterization

Optical and electronic characterization techniques are crucial for understanding how this compound materials interact with light and their electrical properties.

Spectroscopic Ellipsometry

Spectroscopic Ellipsometry (SE) is a non-destructive optical technique used to determine the dielectric properties and thickness of thin films and bulk materials. SE measures the change in polarization of light upon reflection or transmission, providing parameters (Psi and Delta) that are related to the material's complex refractive index and thickness.

SE is widely applied to characterize this compound oxide thin films for various applications, including optical coatings and dielectric layers soton.ac.ukcore.ac.ukarxiv.orgaip.orgarxiv.orgarxiv.orgresearchgate.netoptica.orgoptica.orgacs.org. Studies using SE have determined the refractive index and extinction coefficient of Y₂O₃ films as a function of wavelength and deposition conditions soton.ac.ukaip.orgoptica.org. The optical properties of nanocrystalline Y₂O₃ films have shown a significant enhancement in the index of refraction compared to amorphous films, with values dependent on grain size aip.org. SE can also be used to investigate the optical properties of this compound-based garnets, such as this compound aluminum garnet (YAG) and this compound gallium garnet (YGG), determining their complex refractive indices over a broad spectral range researchgate.netoptica.orgarxiv.orgresearchgate.net.

Table 3: Spectroscopic Ellipsometry Findings on this compound Materials

Material	Form	Spectral Range	Key Findings	Source
This compound Oxide	Thin Films	250-900 nm aip.org, 1.4-5 eV optica.org	Refractive index and extinction coefficient dependent on growth conditions and grain size; enhanced refractive index in nanocrystalline films	aip.orgoptica.org
This compound Oxide	Thin Films	210-1690 nm arxiv.orgarxiv.org	Optical constants of oxygen-containing this compound hydride thin films	arxiv.orgarxiv.org
This compound Oxide	Thin Films	300-800 nm spiedigitallibrary.org	Refractive index dependence on wavelength for metamaterial applications	spiedigitallibrary.org
This compound Aluminum Garnet (YAG)	Single Crystal	0.73-6.42 eV (193-1700 nm) researchgate.netoptica.orgresearchgate.net	Spectrally dependent complex refractive index	researchgate.netoptica.orgresearchgate.net
This compound Gallium Garnet (YGG)	Single Crystal	210-1680 nm (0.73-5.9 eV) arxiv.org	Complex refractive index, identification of Tm resonances in doped YGG	arxiv.org

Reflectance and Transmittance Spectroscopy (Visible and Near-Infrared)

Reflectance and Transmittance Spectroscopy in the visible (Vis) and near-infrared (NIR) regions provides information about the optical absorption, transmission, and reflection properties of this compound materials. These spectra can be used to determine band gaps, assess transparency, and identify electronic transitions.

This compound oxide (Y₂O₃) is known for its wide transparency range, extending from the violet to the infrared region orientjchem.org. UV-Vis spectroscopy is used to study the electronic absorption properties of Y₂O₃ nanoparticles, with studies reporting absorption bands around 250 nm attributed to this compound oxide researchgate.net. Reflectance spectra can be used in conjunction with methods like the Kubelka-Munk function to determine the band gap of this compound oxide nanoparticles aip.orgaip.org.

Transmittance measurements are also used to characterize the optical properties of this compound-based thin films, such as oxygen-containing this compound hydride films, where transmittance is related to the film's phase and chemical composition arxiv.orgarxiv.org. Reflectance and transmittance measurements are also integral to characterizing the optical parameters of single crystals like this compound aluminum garnet (YAG) over a broad spectral range researchgate.netoptica.org.

Raman Spectroscopy

Raman Spectroscopy is a vibrational spectroscopic technique that probes the inelastic scattering of light by phonons or molecular vibrations within a material. Raman spectra provide information about the crystal structure, phase transitions, and molecular bonding arrangements in this compound materials.

Raman spectroscopy is a valuable tool for studying the structural properties of this compound oxide (Y₂O₃). Studies on Y₂O₃ single crystals have used Raman spectroscopy to investigate phase transitions under high pressure, identifying different crystallographic phases (cubic, monoclinic, and rhombohedral) based on observed Raman shifts epfl.chosti.govresearchgate.net. Raman spectra of monoclinic this compound oxide show characteristic peaks at specific wavenumbers researchgate.net.

Raman spectroscopy is also applied to this compound aluminum garnet (YAG). Studies have investigated the optical phonons and dielectric properties of YAG using Raman scattering, identifying Raman-active modes aps.org. Raman spectra of YAG can also be used for applications like distributed temperature sensing due to the temperature dependence of Raman scattering modes spiedigitallibrary.org. Electronic Raman spectra have been observed in rare-earth-doped YAG, providing insights into electronic transitions of the dopant ions within the YAG lattice optica.orgaps.org.

Table 4: Key Raman Shifts and Findings in this compound Materials

Material	Key Raman Shifts (cm⁻¹)	Findings	Source
This compound Oxide (Monoclinic)	115, 170, 227, 435, 1095	Characteristic peaks for monoclinic phase	researchgate.net
This compound Oxide	Various	Study of phase transitions under high pressure (cubic, monoclinic, rhombohedral phases)	epfl.chosti.govresearchgate.net
This compound Aluminum Garnet (YAG)	Various	Identification of optical phonons and Raman-active modes	aps.org
This compound Aluminum Garnet (YAG)	Various	Used for distributed temperature sensing	spiedigitallibrary.org
This compound Aluminum Garnet (YAG) doped with Rare Earths	Various	Electronic Raman transitions of dopant ions	optica.orgaps.org

Photoluminescence Studies

Photoluminescence (PL) is a process where a material absorbs photons and then re-emits photons. This technique is widely used to investigate the electronic structure, defects, and optical properties of this compound-containing materials, especially when doped with rare earth ions. This compound compounds often serve as excellent host matrices for luminescent dopants due to their wide bandgap and chemical stability.

This compound aluminum garnet (YAG, Y₃Al₅O₁₂) is a prominent example of a this compound-based host material for phosphors and lasers. When doped with rare earth ions like europium (Eu³⁺) or cerium (Ce³⁺), YAG exhibits characteristic luminescence. For instance, YAG doped with Eu³⁺ shows emission bands in the orange-red region, typically at 587, 592, 611, and 631 nm, corresponding to the ⁵D₀–⁷Fⱼ (J = 0, 1, 2) transitions of Eu³⁺ ions mdpi.com. The intensity and specific wavelengths of these emissions can be influenced by the europium concentration and the presence of other phases mdpi.com. For example, in YAG:Eu samples, increasing Eu concentration can lead to changes in the intensity of specific emission bands, such as the increase of the 675 nm band and decrease of the 626 nm Eu band at higher doping levels compared to an 8% doped sample mdpi.com.

This compound vanadate (B1173111) (YVO₄) is another significant this compound compound used as a host for luminescent materials. Doping YVO₄ with lanthanides like europium (Eu³⁺) or dysprosium (Dy³⁺) results in phosphors with distinct emission properties researchgate.netrsc.org. Eu³⁺-doped YVO₄ typically exhibits red emissions, with the strongest band often observed at 620 nm, assigned to the ⁵D₀ → ⁷F₂ transition of Eu³⁺ researchgate.net. The photoluminescence properties of YVO₄:Eu³⁺ can be influenced by preparation conditions researchgate.net. Dy³⁺-doped YVO₄ nanoparticles show luminescence peaks at 482 nm and 572 nm, corresponding to the ⁴F₉/₂ → ⁶H₁₅/₂ and ⁴F₉/₂ → ⁶H₁₃/₂ transitions, respectively rsc.org. The addition of Bi³⁺ to YVO₄:Eu³⁺ can shift the excitation band to longer wavelengths, enhancing the emission intensity of the ⁵D₀–⁷F₂ transition of Eu³⁺ at 615 nm when excited at 365 nm ijesit.com.

This compound oxide (Y₂O₃) is also utilized as a host material for luminescent dopants, such as Eu³⁺ and Er³⁺. Eu³⁺-doped Y₂O₃ nanophosphors exhibit red emission. The photoluminescence excitation spectrum of Y₂O₃:Eu³⁺ monitoring the dominant ⁵D₀ → ⁷F₂ red emission of Eu³⁺ includes a charge-transfer band between Eu³⁺ and O²⁻ and an excitonic band related to the Y³⁺–O²⁻ host matrix absorption acs.org. The relative strengths of these bands are dependent on particle size acs.org. Er³⁺-doped Y₂O₃ nanophosphors can be efficiently excited in the range of 200–400 nm and exhibit emission peaks in the green (506 nm, 522 nm) and red (711 nm) regions, corresponding to transitions such as ²H₁₁/₂ → ⁴I₁₅/₂ and ⁴F₉/₂ → ⁴I₁₅/₂ tandfonline.com.

The photoluminescence properties of this compound-based materials are highly dependent on the specific this compound compound, the nature and concentration of the dopant ions, and the synthesis conditions. Studies on YIG (Y₃Fe₅O₁₂) have even shown broadband white-light emission without intentional doping, attributed to intrinsic defects aip.org.

Here is a table summarizing some photoluminescence data for selected this compound compounds:

Thermal Analysis Techniques

Thermal analysis techniques are crucial for understanding the thermal stability, decomposition pathways, and phase transitions of this compound compounds. Common methods include Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC). These techniques measure changes in mass, temperature difference, or heat flow as a function of temperature or time.

TGA is frequently used to study the decomposition of this compound precursors and compounds, often providing information on mass loss steps associated with the removal of ligands, water, or the formation of stable oxide phases. For instance, the thermal decomposition of this compound trifluoroacetate (B77799) thin films has been studied using TGA and DTA, revealing the formation of yttria (Y₂O₃) as the final product researchgate.net. The decomposition process and intermediate products can differ between thin films and powders due to variations in gas and heat transport researchgate.net.

Studies on this compound organometallic compounds like Y(acac)₃, Y(acacF₆)₃, and Y(tmhd)₃ used as precursors for YSZ (yttria-stabilized zirconia) coatings have employed TGA and DSC to understand their decomposition behavior osti.gov. TGA curves showed significant weight losses at different temperature ranges for these compounds, corresponding to their decomposition into Y₂O₃ osti.gov. For example, Y(acac)₃ showed a weight loss of 70% from 50 to 550 °C, ideally converting into Y₂O₃ osti.gov. DSC analysis provided information on thermal events such as decomposition (exothermic peaks) and sublimation or melting (endothermic peaks) osti.gov. Y(acac)₃ showed an exothermic peak around 394 °C associated with decomposition, while Y(tmhd)₃ exhibited endothermic peaks related to sublimation and melting osti.gov.

Thermal analysis is also applied to study the transformation kinetics and decomposition of this compound salts like this compound carbonate hydroxide and this compound citrate (B86180). TGA of this compound carbonate hydroxide in citric acid solution has been used to determine the content of different this compound forms and observe multi-stage decomposition nih.gov. Similarly, TGA of this compound citrate dihydrate revealed a complex, multi-stage decomposition process icm.edu.pl.

DSC is particularly useful for investigating phase transitions and crystallization events in this compound-containing materials. For example, DSC analysis of the nitrates of a YIG (Y₃Fe₅O₁₂) gel product confirmed that crystallization begins around the melting temperature of 337 °C vistas.ac.in. Simultaneous TGA and DTA of this material showed weight losses associated with the amorphous to crystalline state transformation vistas.ac.in. DSC has also been used to study the crystallization of this compound-based metallic glasses like Ni₃₃Y₆₇ and Cu₃₃Y₆₇, revealing multi-step crystallization processes involving the formation of different intermetallic compounds journaldephysique.org.

The thermal stability of this compound compounds can be influenced by various factors, including their composition and structure. Studies on this compound-doped boehmite nanofibres using TGA and DTG showed that the thermal transformation occurs at higher temperatures compared to boehmite crystals and platelets nih.gov. Two main decomposition steps were observed, attributed to dehydration and dehydroxylation nih.gov. The presence of Y(OH)₃ nanorods in highly doped samples introduced additional decomposition peaks nih.gov.

Thermal analysis techniques, often used in combination (e.g., TG-DTA, TG-DSC), provide essential data on the thermal behavior of this compound compounds, which is critical for their synthesis, processing, and application in various technological fields.

Here is a table summarizing some thermal analysis findings for selected this compound compounds:

Theoretical and Computational Investigations of Yttrium Systems

First-Principles Calculations and Density Functional Theory (DFT) Studies

First-principles calculations, primarily based on Density Functional Theory (DFT), are extensively used to investigate the structural, electronic, and thermodynamic properties of various yttrium systems. DFT allows for the determination of the electron density distribution within a system, which in turn provides predictions for properties such as energy, structure, and interactions. ajol.info This quantum mechanical modeling technique is a valuable tool for examining complex systems in materials science and computational chemistry. ajol.info

DFT calculations have been applied to study the structural phase transitions of this compound under high pressure, successfully reproducing experimental rare-earth structure sequences. aps.org These calculations have also been used to determine the electronic origins of the stability of certain this compound phases under pressure. aps.org In this compound-based compounds like X₃Y (where X = Pd, Pt, and Rh), DFT has been used to investigate electronic, mechanical, and lattice dynamic properties. worldscientific.com

Furthermore, DFT is a key tool in exploring the properties of this compound hydrides and oxyhydrides, including their formation routes and structural features. semanticscholar.orgchemrxiv.orgresearchgate.net It has been used to predict and characterize candidate models for stoichiometric versions of this compound oxyhydrides. semanticscholar.orgchemrxiv.orgresearchgate.net The stability of different hydrogen-oxygen configurations in this compound oxyhydrides has also been calculated using DFT. mdpi.com

In the study of this compound-doped materials, DFT is employed to investigate electronic structure and other properties. Examples include this compound-doped silicon clusters researchgate.netresearchgate.netrsc.org, this compound-doped graphene for hydrogen storage researchgate.net, this compound-doped silicon carbide nanotubes aip.org, this compound-doped ZnO monolayers nih.govmdpi.com, and this compound-doped SnO₂. researchgate.net DFT calculations have also been used to study this compound aluminoborides to understand their p-n control characteristics tandfonline.com and this compound(III) penicillinate complexes to analyze their optimized geometry, electronic energy gap, and other properties. ajol.info

Prediction of Crystal Structures and Stability (e.g., this compound Hydrides, Oxyhydrides)

Theoretical methods, particularly those combined with DFT, are powerful for predicting the crystal structures and stability of this compound compounds, especially hydrides and oxyhydrides. Crystal Structure Prediction (CSP) algorithms, coupled with DFT, have made significant progress in the search for new superhydrides, which are promising for hydrogen storage and high-temperature superconductivity. aip.orgnih.gov These methods are considered highly reliable and often align well with experimental results. aip.orgnih.gov

For this compound superhydrides (YHₓ), CSP methods under pressure have successfully retrieved structures like YH₆ with the Im-3m space group. aip.orgnih.gov Theoretical approaches built upon Migdal-Eliashberg theory and DFT have influenced the prediction of high-temperature superconductivity in clathrate-like this compound hydrides, where this compound atoms occupy the center of hydrogen cages and donate electrons to stabilize the structure. researchgate.net

The synthesis of stable this compound oxyhydride compounds has prompted theoretical exploration of the factors governing their formation and structural features. semanticscholar.orgchemrxiv.orgresearchgate.net DFT calculations, combined with group-theory methods and mixed-anion chemistry arguments, have facilitated the prediction and characterization of probable stoichiometric versions of this compound oxyhydrides. semanticscholar.orgchemrxiv.orgresearchgate.net The predicted chemical compositions and crystallization results are often summarized in phase diagrams. semanticscholar.orgchemrxiv.orgresearchgate.net Structural stability in these oxyhydrides is achieved by matching favorable crystallographic positions of oxygen and hydrogen atoms at the metal center. semanticscholar.orgchemrxiv.orgresearchgate.net Theoretical studies have predicted a large number of stable chemical compositions and lattice geometries for this compound oxyhydride, with the cubic F-43m phase shown to be particularly stable for the chemical formula YHO. researchgate.net Comparison of theoretical results with experimental studies indicates that the lattice architecture of synthesized this compound oxyhydrides can be modeled with specific phases like cubic P-43m for low-oxidized Y₄H₁₀O and cubic F-43m and orthorhombic Pnma for high-oxidized YHO. researchgate.net

Theoretical investigations have also uncovered a new rhombohedral phase of this compound oxide doped with cerium (Y₂O₃:Ce) with R-3 group symmetry, predicting a phase transition from cubic to rhombohedral upon Ce³⁺ doping. frontiersin.orgnih.gov

Modeling of Electronic Band Structures and Optical Properties

Computational methods are extensively used to model the electronic band structures and optical properties of this compound systems. These calculations provide crucial information about the material's electrical conductivity, behavior under light, and potential applications in electronic and optoelectronic devices.

DFT calculations are commonly employed to determine the electronic band structure. For example, in this compound-based compounds like X₃Y (X = Pd, Pt, Rh), electronic band calculations have shown that these compounds are metallic in their cubic crystal structures. worldscientific.com Studies on this compound under high pressure have also included calculations of projected band structures and density of states to clarify the electronic origins of phase stability. aps.org

The electronic structure of this compound-doped materials is frequently investigated using DFT. In this compound-doped graphene, DFT has shown that doping makes the system metallic and magnetic. researchgate.net For this compound-doped silicon carbide nanotubes, DFT investigations indicate that the semiconducting nanotube becomes half-metallic and magnetic due to the influence of the this compound atom. aip.org DFT studies on this compound-doped ZnO monolayers with vacancies have explored their electronic structures and optical characteristics. nih.govmdpi.com These studies suggest that the presence of this compound can increase the bandgap of the ZnO monolayer. mdpi.com The electronic properties of this compound oxide doped with cerium (Y₂O₃:Ce) have been investigated using DFT, revealing a band gap of 4.20 eV, suggesting an insulator to semiconductor transition upon Ce³⁺ incorporation. frontiersin.orgnih.gov

Modeling of optical properties often involves calculating the dielectric function, refractive index, and electron energy loss spectroscopy (EELS). The optical properties of this compound oxide (Y₂O₃) have been studied using DFT, with calculations of the dielectric function, refractive index, and EELS showing good agreement with experimental and other theoretical works. indexcopernicus.com Theoretical modeling of the optical responses of this compound oxyhydride compounds like Y₄H₁₀O and YHO has also been conducted using results from numerical simulations of electronic and optical properties. researchgate.net The strong effect of reversible switching of optical properties in response to illumination has been observed in thin films of incompletely oxidized this compound and rare-earth hydride systems, and theoretical studies contribute to understanding this phenomenon. semanticscholar.org

The electronic structure, magnetic, optical, and magneto-optical properties of this compound iron garnet (YIG) have been investigated using first-principles calculations with Hubbard energy correction. aip.orgaip.org These studies found hybridization between oxygen and iron orbitals and highlighted the crucial role of electron correlation in the magneto-optical properties of YIG. aip.orgaip.org The calculated band structure showed that the band gap of YIG opened properly with the introduction of the Hubbard U parameter. aip.orgaip.org

Thermodynamic Property Calculations of this compound Carbides

Theoretical studies have focused on calculating the thermodynamic properties of this compound carbides. DFT has been used to investigate the structural and thermodynamic properties of monothis compound carbides, YCn (n = 2-6). acs.orgresearchgate.net These studies consider various alternative structures to identify the most attractive candidates for the ground states of different YCn complexes, such as kite, fan, and linear structures. acs.org

Calculations of thermodynamic properties include enthalpies of formation, atomization, and dissociation energies. The computed values for these properties in YCn complexes have been found to be close to corresponding experimental data. acs.org Theoretical results for thermodynamic properties are also compared with experimentally estimated Gibbs energy functions and heat content functions, often using assumed structures. acs.org

First-principles studies have also investigated the effects of solutes on the thermodynamic properties of this compound-based medium-entropy carbides, such as (YZrU)C. oaepublish.com These calculations utilize DFT to determine properties like equilibrium atomic energies, volumes, and lattice constants, comparing them to the average values of the component binary carbides. oaepublish.com

Studies of this compound-Doped Cluster Systems (e.g., Silicon Clusters)

Computational methods, particularly DFT, are widely applied to study the properties of this compound-doped cluster systems. This includes investigations into the geometries, stabilities, and electronic properties of clusters where this compound atoms are incorporated into a host cluster structure.

This compound-doped silicon clusters (YSin) have been systematically investigated using DFT. researchgate.netresearchgate.netrsc.org Studies on YSin (n=1–16) have explored their geometries, stabilities, and electronic properties, finding that the most stable YSin geometries often maintain frameworks analogous to pure silicon clusters. researchgate.net For Y₂Sin (n = 1–12) clusters, DFT studies have examined geometries, growth patterns, relative stabilities, and electronic properties. researchgate.netresearchgate.net These studies reveal that some clusters, like Y₂Si₃, Y₂Si₉, and Y₂Si₁₁, exhibit relatively higher stabilities. researchgate.netresearchgate.net The doping of this compound atoms can influence the chemical stability of the silicon clusters. researchgate.net Analysis of chemical bonding in these clusters indicates an ionic character between silicon and this compound atoms. researchgate.net

Global search techniques coupled with hybrid density functional methods have been used to find low-energy structures of neutral and anionic this compound-doped silicon clusters YSin⁰/⁻ (n=6–20). rsc.org These computational approaches help confirm the true minima of the most stable structures by comparing calculated energies with experimental data like photoelectron spectroscopy values. rsc.org

DFT calculations have also been performed to study this compound-doped lithium neutral clusters, investigating their magnetic and energetic stability. acs.org These studies suggest that the interaction between this compound 4d orbitals and lithium sp states plays an important role in the magnetic and energetic behavior of these systems. acs.org

Interface and Boundary Modeling (e.g., Ni/YSZ Triple Phase Boundary)

Computational modeling is essential for understanding the complex interfaces and boundaries involving this compound-containing materials, particularly in applications like solid oxide cells. The triple phase boundary (TPB), where an electronic conductor, an ionic conductor (like yttria-stabilized zirconia, YSZ), and a gas phase meet, is a critical area of study.

First-principles calculations, primarily DFT, are used to model the Ni/YSZ triple phase boundary in solid oxide cells to understand reaction mechanisms at the surface/interface. dntb.gov.uaresearchgate.net A reliable TPB model is crucial for discussing properties related to cell performance and degradation. dntb.gov.ua Studies focus on identifying stable structures of YSZ surface models, considering factors like oxygen vacancy positions and this compound atom arrangements. dntb.gov.uaresearchgate.net Subsequently, reliable Ni/YSZ interface models are discussed by evaluating different nickel structure types and interface positions. dntb.gov.ua

Reactive molecular dynamics (RMD) simulations using reactive force fields, such as the ReaxFF potential, are also applied to model chemical reactions, diffusion, and other physicochemical processes at the fuel/Ni/YSZ interface. acs.org These simulations can indicate phenomena like amorphization of the nickel surface, partial decohesion at the interface, and coking, which have been observed experimentally. acs.org RMD simulations can also help derive the mechanism of fuel conversion at the Ni/YSZ interface. acs.org

DFT models of the Ni-yttria stabilized zirconia (YSZ)-gas triple phase boundary are built to simulate processes like oxygen transfer and hydrogen oxidation in solid oxide fuel cell anodes. researchgate.net These models help identify the highest energy barriers in anodic processes, such as the transfer of oxygen from the YSZ surface to the TPB site. researchgate.net Different TPB sites and associated reaction paths are compared using these computational approaches. researchgate.net

Computational studies aim to explore reaction pathways at the real Ni/YSZ/pore TPB down to the atomic scale, complementing experimental observations. springernature.com The high computational cost of first-principles methods for complex TPB structures can be a challenge, but they provide valuable insights into the relationship between TPB structure and reaction mechanisms. springernature.com

Advanced Materials Research and Development Involving this compound

This compound plays a significant role in the development of advanced ceramic materials due to its unique properties, including a high melting point, thermal stability, and chemical resistance. stanfordmaterials.com The incorporation of this compound oxide (Y₂O₃) can enhance the mechanical properties and wear resistance of ceramics, making them suitable for extreme conditions. stanfordmaterials.com

This compound in High-Performance Ceramics

This compound is a key component in several high-performance ceramic systems, notably this compound-stabilized zirconia (YSZ) and this compound aluminum garnet (YAG). These materials are extensively researched for their applications in diverse fields such as energy, aerospace, and manufacturing.

This compound-Stabilized Zirconia (YSZ) Research

Yttria-stabilized zirconia (YSZ) is a widely explored ceramic material known for its excellent mechanical, thermal, and electrical properties. mdpi.com, nih.gov It is utilized in various high-temperature components and wear-resistant devices. mdpi.com, nih.gov YSZ is essentially zirconium dioxide (ZrO₂) with this compound oxide (Y₂O₃) added as a stabilizer to maintain desirable crystal structures at various temperatures. Different concentrations of yttria, typically ranging from 3 to 8 mol%, are used to achieve specific properties. mdpi.com, nih.gov

YSZ is a conventional and extensively studied electrolyte material for high-temperature solid oxide fuel cells (SOFCs). researchgate.net, irjiet.com Its suitability stems from its superior ionic conductivity at elevated temperatures, chemical stability, and thermal compatibility with other SOFC components. irjiet.com In SOFCs, the electrolyte facilitates the conduction of oxygen ions from the cathode to the anode. irjiet.com

Research in this area focuses on optimizing YSZ performance, particularly at intermediate-to-low operating temperatures where its ionic conductivity can decrease. irjiet.com, mdpi.com Efforts include fabricating thin-film YSZ electrolytes to overcome sluggish oxygen-ion conduction. acs.org Studies have investigated the impact of processing parameters, such as sputtering chamber pressure during deposition, on the microstructure and performance of thin-film YSZ electrolytes. For instance, a study showed that a YSZ thin-film electrolyte deposited at 15 mTorr sputtering pressure exhibited significantly lower ohmic resistance and higher maximum power density (493 mW/cm² at 500 °C) compared to one deposited at 5 mTorr (94.1 mW/cm²). acs.org

Another approach involves optimizing the green boundary between NiO-YSZ composites, which can impact ionic conductivity and electrochemical performance. irjiet.com The addition of binders like polyethylene (B3416737) glycol (PEG) has been shown to enhance slurry viscosity and layer uniformity, leading to dense, crack-free YSZ layers with submicron crystalline grains that improve ionic conductivity and mechanical stability. irjiet.com

While YSZ is effective at high temperatures (above 800 °C), its ionic conductivity decreases at intermediate temperatures (600-800 °C), prompting research into alternative or composite electrolytes. mdpi.com However, incorporating a thin YSZ blocking layer between anodes and ceria-based electrolytes has been shown to improve open circuit voltage and power density in some SOFC configurations. mdpi.com

Table 1: Performance of SOFCs with YSZ Electrolytes

Electrolyte Type	Operating Temperature (°C)	Power Density (W/cm²)	Notes	Source
Aerosol-deposited YSZ on porous metal support	750	0.53	At 0.8 V	tandfonline.com
YSZ on stainless steel plate with through-holes (0.2% aperture)	750	0.17	At 0.8 V	tandfonline.com
YSZ on stainless steel plate with through-holes (5.3% aperture)	750	0.85	At 0.8 V	tandfonline.com
Thin-film YSZ (5 mTorr sputtering)	500	0.0941	Anode-supported SOFCs	acs.org
Thin-film YSZ (15 mTorr sputtering)	500	0.493	Anode-supported SOFCs	acs.org
Single-layer SDC electrolyte (5.5 µm)	650	0.651	OCV ~0.8 V	mdpi.com
Multilayer SDC/YSZ/SDC (3/1/1 µm)	650	1.132	OCV up to 1.1 V	mdpi.com
Multilayer SDC/YSZ/SDC (3/1/1 µm)	800	2.263	OCV up to 1.1 V	mdpi.com
Single-layer YSZ electrolyte	800	0.120	Compared to YSZ-coated SDC electrolyte	mdpi.com
YSZ-coated SDC electrolyte	800	0.320	Compared to single-layer YSZ electrolyte	mdpi.com

YSZ is a widely used material for thermal barrier coatings (TBCs) in high-temperature applications such as gas turbine engines and power generation systems. ekb.eg, researchgate.net, journaljerr.com TBCs protect metallic components from extreme heat, thereby enhancing engine performance and durability. ekb.eg YSZ is favored for TBCs due to its excellent thermal shock resistance, low thermal conductivity, and relatively high coefficient of thermal expansion. researchgate.net, journaljerr.com

The standard composition for YSZ TBCs is typically 7 wt% Y₂O₃-ZrO₂. nasa.gov, researchgate.net This composition has been found to produce nanoscale precipitates of a metastable tetragonal phase (t') which contributes to a unique toughening mechanism. nasa.gov Research dating back to the late 1970s identified the superior properties of 6 to 8 wt% YSZ plasma-sprayed TBCs, demonstrating significant durability in rigorous testing. nasa.gov

Despite its widespread use, YSZ-based TBCs face limitations at temperatures above 1200 °C due to issues like diffusion-induced phase transition and accelerated sintering. researchgate.net Research continues to focus on improving the thermal stability, sintering resistance, and phase stability of YSZ-based TBCs, including exploring new dopants and processing techniques like electron beam-physical vapor deposition (EB-PVD). nasa.gov, journaljerr.com Composite coatings, such as YSZ-Al₂O₃, have also shown enhanced stability compared to individual YSZ coatings at high temperatures. elsevier.es

This compound oxide ceramics, including YSZ, are critical materials in semiconductor manufacturing equipment, particularly for components exposed to plasma etching processes. ceramic-solutions.com, ceramic-solutions.com The plasma etching process, used for wafer processing, can cause wear and contamination of chamber components. researchgate.net this compound oxide exhibits good resistance to plasma corrosion, which helps reduce wafer contamination and extend equipment life. ceramic-solutions.com, ceramic-solutions.com

High-purity this compound oxide ceramics (≥ 99.99% purity) are specifically designed for electronic component manufacturing equipment due to their outstanding plasma corrosion resistance in etching and deposition processes. ceramic-solutions.com Advantages of using Y₂O₃ as an etching-resistant material include reduced surface particle and defect contamination, low transition metal content minimizing metal contamination risk, and good dielectric properties that enhance resistance to dielectric breakdown. ceramic-solutions.com

While pure Y₂O₃ ceramics offer excellent plasma etching resistance, they can be challenging and costly to produce with sufficient density and mechanical strength. ceramic-solutions.com Research explores this compound oxide-based composite materials, such as this compound aluminum garnet, which can offer improved plasma corrosion resistance, higher mechanical properties, and potentially lower manufacturing costs compared to pure Y₂O₃ ceramics. ceramic-solutions.com Studies also investigate the impact of microstructure, such as grain size and porosity, on the plasma etching behavior of YSZ ceramics. researchgate.net, nih.gov Nanocrystalline Y₂O₃-MgO composite ceramics, for example, have demonstrated superior plasma etching resistance compared to transparent Y₂O₃ and MgAl₂O₄ ceramics, attributed to their nano-sized grains and controlled microstructural defects. nih.gov

The mechanical properties and fracture toughness of YSZ ceramics are critical for their structural applications. Research focuses on understanding how factors like yttria content, sintering temperature, and microstructure influence these properties. mdpi.com, nih.gov

Studies have investigated the effect of varying yttria content on the microstructure, strength, and fracture behavior of YSZ ceramics. For instance, in YSZ ceramics with 3 to 8 mol% Y₂O₃ sintered at 1550 °C, the average grain size, pore size, and fracture features generally decreased with increasing yttria content, leading to a more homogeneous microstructure. mdpi.com

Specific yttria concentrations have been linked to optimal mechanical properties. Research indicates that among YSZ ceramics with 3 to 5 mol% Y₂O₃, 5YSZ sintered at 1450 °C for 2 hours showed the highest fracture toughness, correlating with a high percentage of the tetragonal ZrO₂ phase. nih.gov For YSZ ceramics with 6 to 8 mol% Y₂O₃, 7YSZ sintered at 1600 °C for 2 hours exhibited the highest fracture toughness. mdpi.com, nih.gov The 7YSZ ceramics sintered at 1550 °C for 2 hours showed the highest flexural strength, attributed to a fine-grained microstructure containing primarily monoclinic and tetragonal zirconia phases. mdpi.com, nih.gov

The fracture toughness of YSZ can also be anisotropic, meaning it varies with crystal orientation. Studies using nano-indentation have shown that the fracture toughness of 10 mol% yttria-stabilized zirconia (10YSZ) single crystals can be lowest in the <100> direction on the {100} surface. jst.go.jp

Research also explores reinforcing YSZ with other ceramics, such as alumina (B75360), to improve mechanical properties for applications like SOFC electrolytes. nasa.gov Composites of 10 mol% YSZ reinforced with alumina particulates or platelets showed increased flexure strength and fracture toughness at both ambient temperature and 1000 °C with increasing alumina content. nasa.gov

Table 2: Mechanical Properties of YSZ Ceramics

Yttria Content (mol%)	Sintering Temperature (°C)	Sintering Time (h)	Flexural Strength (MPa)	Fracture Toughness (MPa√m)	Notes	Source
3	1550	2	Data not available	Data not available	Microstructure analysis	mdpi.com
4	1550	2	Data not available	Data not available	Microstructure analysis	mdpi.com
5	1450	2	Data not available	Highest among 3-5 mol% YSZ	Correlates with high tetragonal phase	nih.gov
5	1550	2	Data not available	Data not available	Microstructure analysis	mdpi.com
6	1550	2	Data not available	Data not available	Microstructure analysis	mdpi.com
7	1550	2	Highest flexural strength	Data not available	Fine-grained microstructure	mdpi.com, nih.gov
7	1600	2	Data not available	Highest among 6-8 mol% YSZ	mdpi.com, nih.gov
8	1550	2	Data not available	Data not available	Microstructure analysis	mdpi.com
8	N/A	N/A	Data not available	3	Fully stabilized ZrO₂ mdpi.com	mdpi.com
3	N/A	N/A	Data not available	8	Partially stabilized ZrO₂ nih.gov	mdpi.com
10 (single crystal)	N/A	N/A	Data not available	Anisotropic	Lowest along <100> direction on {100}	jst.go.jp

This compound Aluminum Garnet (YAG) Ceramics Research

This compound aluminum garnet (YAG; Y₃Al₅O₁₂) is a synthetic crystalline solid that is particularly notable as a host material in solid-state lasers, phosphors, and scintillators. americanelements.com, cas.cn YAG ceramics offer a promising alternative to single crystals for these applications, providing advantages such as easier processing and potential for mass production. csic.es

Research on YAG ceramics focuses on achieving high optical transparency and optimizing mechanical and thermal properties. Challenges in producing transparent YAG ceramics include achieving high density and controlling grain growth and the presence of scattering sites like residual porosity and second phases. mdpi.com, nitrkl.ac.in

Various synthesis and processing techniques are being explored to produce high-quality YAG ceramics. These include co-precipitation methods to obtain nanosized powders with controlled morphology and particle size distribution, which are crucial for achieving high optical transmittance. researchgate.net, nitrkl.ac.in Sintering techniques, such as vacuum sintering and spark plasma sintering (SPS), are employed to densify the ceramic body and minimize porosity. researchgate.net, researchgate.net, csic.es Studies have shown that using lyophilized gels in SPS can lead to transparent YAG materials with high in-line transmittance. csic.es

Doping YAG ceramics with rare earth ions like neodymium (Nd³⁺), cerium (Ce³⁺), thulium (Tm³⁺), and erbium (Er³⁺) is common to impart specific optical properties for laser and phosphor applications. americanelements.com, americanelements.com, cas.cn, mdpi.com, mdpi.com, nitrkl.ac.in Research investigates the effect of dopant concentration and sintering additives, such as magnesium oxide (MgO) and calcium oxide (CaO), on the microstructure, optical properties, and sintering behavior of doped YAG ceramics. researchgate.net, mdpi.com For instance, adding CaO can influence grain growth and the optical properties of YAG ceramics. researchgate.net

Mechanical properties of YAG ceramics are also studied, with research showing that incorporating elements like scandium (Sc³⁺) into the YAG structure can improve mechanical characteristics and elastic-plastic properties. mdpi.com Nanostructured YAG-Al₂O₃ ceramics have been reported to exhibit higher hardness compared to YAG single crystals. cas.cn

Table 3: Properties of YAG Ceramics

Property	Value	Notes	Source
Molecular Weight	593.62 g/mol	Theoretical	americanelements.com
Appearance	Colorless crystalline solid	americanelements.com
Melting Point	1970 °C	americanelements.com
Density	4.6 g/cm³	Theoretical	americanelements.com
Solubility in H₂O	NIL g/100g H₂O	americanelements.com
Thermal Conductivity	14 W m⁻¹ K⁻¹	americanelements.com
Specific Heat	590 J Kg⁻¹ K⁻¹	americanelements.com
Crystal Structure	Cubic	Garnet-type (Space group Ia3d)	americanelements.com, mdpi.com
Morphology	Cubic, m3m	americanelements.com
Hardness (YAG-Al₂O₃ nanoceramics)	10% higher than YAG single crystals	cas.cn
Quantum Efficiency (Ce³⁺-doped YAG-Al₂O₃)	87.5%	cas.cn
In-line Transmittance (Transparent YAG ceramics, 0.8 mm thick)	~60% at 680 nm, >80% in infrared	Fabricated by SPS of lyophilized gels	csic.es
Transparency	Excellent light transmission	From ultraviolet to infrared regions	konoshima.co.jp
Vickers Hardness (Nd:YAG ceramics)	13.1 GPa	With 1.5 at.% Nd, 1000 ppm SiO₂, pressureless sintering at 1700 °C nitrkl.ac.in	nitrkl.ac.in
Flexural Strength (Nd:YAG ceramics)	202 MPa	With 1.5 at.% Nd, 1000 ppm SiO₂, pressureless sintering at 1700 °C nitrkl.ac.in	nitrkl.ac.in
Average Linear Thermal Expansion Coefficient (Nd:YAG ceramics)	9.124 x 10⁻⁶ /°C	From 30°C to 1000°C nitrkl.ac.in	nitrkl.ac.in

Advanced Materials Research and Development Involving Yttrium

Yttrium in High-Performance Ceramics

This compound Aluminum Garnet (YAG) Ceramics Research

Host Materials for Solid-State Lasers and Fiber Lasers

This compound plays a crucial role as a host material in numerous solid-state lasers. A prominent example is this compound aluminum garnet (YAG, Y₃Al₅O₁₂), a synthetic crystalline material widely used as a host for laser-active rare earth ions such as neodymium (Nd³⁺), ytterbium (Yb³⁺), erbium (Er³⁺), holmium (Ho³⁺), and thulium (Tm³⁺). wikipedia.orgrp-photonics.comunimi.itcastech.comlasence.commdpi.com Doping YAG with these ions creates gain media like Nd:YAG, Yb:YAG, and Er:YAG lasers, which are utilized in diverse applications ranging from industrial processing and medical procedures to scientific research. wikipedia.orgrp-photonics.comunimi.itcastech.comlasence.comtwi-global.com YAG is favored due to its desirable properties, including high thermal conductivity, mechanical robustness, optical isotropy, and transparency over a broad spectral range. wikipedia.orgunimi.ittaylorandfrancis.comictp.it

Other this compound-containing compounds also serve as laser hosts. This compound lithium fluoride (B91410) (YLF, YLiF₄) is another common host material for neodymium-doped lasers, offering different properties compared to YAG, such as natural birefringence which can be advantageous in certain laser designs. twi-global.com this compound orthosilicate (B98303) (Y₂SiO₅), when doped with neodymium, is being explored as a laser material for high-power solid-state lasers, exhibiting advantages like a wide absorption line suitable for diode pumping and negligible losses from thermally induced stress birefringence. optica.org this compound oxide (Y₂O₃) itself can also be used as a host lattice for rare-earth-doped lasers, offering high thermal and chemical stability and a wide optical band gap. ossila.commdpi.com

Different dopants in YAG result in lasers operating at various wavelengths:

Nd:YAG: Primarily 1064 nm, also 946 nm and 1319 nm. wikipedia.orgrp-photonics.comcastech.comictp.it

Yb:YAG: 1030 nm. wikipedia.orgtwi-global.com

Er:YAG: 2940 nm. wikipedia.org

Ho:Cr:Tm:YAG: 2080 nm. wikipedia.org

Phosphor Development for Lighting and Displays

This compound is a critical component in the development of phosphors for various lighting and display technologies, including fluorescent lamps, cathode-ray tubes (CRTs), and light-emitting diodes (LEDs). sfa-oxford.comsamaterials.comlenovo.comstanfordmaterials.com this compound serves as a primary host lattice material in many phosphor compounds, providing structural stability and enabling efficient energy transfer within luminescent systems. sfa-oxford.com

This compound oxide (Y₂O₃) is a vital component in the creation of phosphors. ossila.comsamaterials.comstanfordmaterials.com When doped with rare earth elements, Y₂O₃-based phosphors can emit various colors of light. ossila.comsamaterials.com Europium-doped this compound oxide (Y₂O₃:Eu) is widely used as a red-emitting phosphor, crucial for achieving red color in color televisions and computer monitors, and for producing warm white light in LEDs. ossila.comsamaterials.comalibaba.comrsc.org Cerium-doped this compound aluminum garnet (Ce:YAG or YAG:Ce) is a common yellow-emitting phosphor used in white LEDs to convert blue light from the LED chip into yellow light, which combines with the remaining blue light to produce white illumination. wikipedia.orgmdpi.comtaylorandfrancis.comiitk.ac.inopt-oxide.com Terbium-doped YAG (Tb:YAG) is used as a green phosphor, for instance, in cathode-ray tubes. wikipedia.org

This compound-based phosphors are valued for their high photoluminescence efficiency, thermal stability, and color purity, contributing to improved display performance and longer lifespans. alibaba.com

Interactive Table: Examples of this compound-based Phosphors and Applications

Phosphor Compound	Primary Dopant	Emission Color	Applications
YAG	Ce³⁺	Yellow	White LEDs, Cathode-Ray Tubes
Y₂O₃	Eu³⁺	Red	Color TVs, Computer Monitors, White LEDs
YAG	Tb³⁺	Yellow-Green	Cathode-Ray Tubes
(Y,Gd)BO₃	Eu³⁺	Red	Plasma Displays
(Tb,Y)₃Al₅O₁₂	Ce³⁺	Tunable (Yellow-Green to Orange/Yellow)	White LEDs
Y₂O₃	Ho³⁺	Green	Solid-State Lighting, Upconversion (NIR to Vis)
Y₂O₃	Er³⁺	Various	Optical Thermometry, Upconversion Luminescence

Transparent this compound Oxide Ceramics Research

Transparent this compound oxide (Y₂O₃) ceramics are a subject of significant research due to their potential applications in various optical systems. icm.edu.plsamaterials.commdpi.comresearching.cngoogle.comdbc.wroc.pl Y₂O₃ ceramics offer a combination of desirable properties, including a high melting point (2430-2723 K), good chemical stability, relatively good mechanical properties, a low thermal expansion coefficient, and a wide range of optical transparency from the visible to the infrared spectrum (typically 0.2-8 µm). icm.edu.plsamaterials.comresearching.cngoogle.comdbc.wroc.plkonoshima.co.jpcsceramic.com Achieving high transparency in Y₂O₃ ceramics requires minimizing porosity and controlling grain boundaries during the sintering process. icm.edu.plmdpi.com

Optical Isolator Applications

Transparent this compound oxide ceramics are being investigated for their potential use in optical isolators. mdpi.comicm.edu.plceramics.orgresearchgate.net Optical isolators are components that allow light to pass in only one direction and are essential for protecting lasers from damaging back-reflections. ceramics.org These devices typically utilize the magneto-optical Faraday effect, where the plane of polarization of light is rotated by a magnetic field. icm.edu.plceramics.orgresearchgate.net Materials with a high Verdet constant are desirable for this application. icm.edu.plresearchgate.net Research indicates that transparent sintered this compound oxide exhibits high Verdet constants, suggesting its effectiveness in laser optics and potential as a material for optical isolators. icm.edu.plresearchgate.net Terbium-doped this compound oxide (Tb:Y₂O₃) and terbium this compound oxide ((Tb,Y)₂O₃) ceramics have shown promising magneto-optical properties, including higher Verdet constants and laser damage thresholds compared to traditional materials like terbium gallium garnet (TGG) single crystals. ceramics.org

Infrared Transparent Ceramics

The wide optical transparency range of this compound oxide ceramics extends into the infrared (IR) region, making them suitable for IR transparent applications. samaterials.comsamaterials.comresearching.cngoogle.comdbc.wroc.plkonoshima.co.jpcsceramic.com Transparent Y₂O₃ ceramics can be used as windows and lenses in infrared optical systems, which are critical components in various technologies, including high-temperature infrared windows and domes, infrared detectors, and certain laser systems. samaterials.comsamaterials.comresearching.cngoogle.comcsceramic.com Their ability to maintain transparency under harsh conditions, such as high temperature, high pressure, and corrosive environments, further enhances their value for these applications. samaterials.comcsceramic.com

This compound Oxide as a Sintering Additive

This compound oxide (Y₂O₃) is frequently employed as a sintering additive in the manufacturing of various ceramics. stanfordmaterials.comscientific.netnih.govexlibrisgroup.comresearchgate.net Sintering is a crucial process that involves heating powdered materials to high temperatures to consolidate them into a dense, solid mass. stanfordmaterials.com The addition of Y₂O₃ can facilitate the densification of ceramic materials at lower temperatures, which helps to reduce the formation of defects like cracks or voids. stanfordmaterials.com The amount of this compound oxide used and the sintering conditions are tailored based on the specific ceramic material and the desired final properties. stanfordmaterials.com

Yttria is used as a sintering aid in materials such as silicon nitride (Si₃N₄) ceramics, where it can influence mechanical properties like bend strength and thermal conductivity. scientific.net It is also used in the fabrication of alumina-based ceramic cores and cordierite-mullite composite ceramics, promoting phase formation, refining microstructure, and enhancing properties such as mechanical strength and thermal shock resistance. nih.govresearchgate.net In the preparation of transparent aluminate oxynitride (AlON) ceramics, Y₂O₃ can be part of a ternary additive system to achieve high transparency and low haze. exlibrisgroup.com

This compound in Advanced Metallic Alloys

This compound is incorporated into various advanced metallic alloys to improve their properties. While the provided search results did not offer extensive details specifically on "this compound in Advanced Metallic Alloys" as a standalone section with detailed research findings or data tables, the general applications of this compound in metallurgy include enhancing the strength, corrosion resistance, and high-temperature performance of alloys based on metals like aluminum, magnesium, chromium, and iron. This compound can act as a grain refiner and improve the oxidation resistance of these materials.

Enhancement of Magnesium Alloys (e.g., Mg-Al Systems)

The addition of this compound to magnesium alloys, such as Mg-Al systems, has demonstrated beneficial effects on their microstructure, mechanical properties, and corrosion behavior. This compound can introduce Al₂Y precipitates and minimize the precipitation of the Mg₁₇Al₁₂ phase, leading to a refined microstructure. doi.org The formation of uniformly distributed, finer, and harder Al₂Y precipitates contributes to improved wear resistance. doi.org Furthermore, this compound addition can enhance corrosion resistance in Mg-Al-Zn alloys, as the galvanic effect of finer, dispersed Al₂Y precipitates is weaker than that of coarse Mg₁₇Al₁₂ particles and their network. doi.org Studies on AZ61 magnesium alloy (Mg-6Al-1Zn wt %) have shown that adding this compound can slow down the degradation rate, attributed to the reduction of the Mg₁₇Al₁₂ phase and the formation of the Al₂Y phase, which has a more active potential, thereby decreasing galvanic corrosion. mdpi.com Hardness has also been observed to increase with increasing this compound content due to the uniform distribution of Al₂Y and Mg₁₇Al₁₂ phases. mdpi.com However, excessive this compound content can lead to the formation of excessive Al₂Y phase, potentially increasing the degradation rate and decreasing hardness due to agglomeration. mdpi.com this compound is recognized as one of the rare earth elements with the most significant strengthening effect and is widely researched in magnesium alloys. attelements.com Its high solid solubility in magnesium allows for precipitation strengthening through heat treatment. attelements.com

Research findings on Mg-Al-Zn alloys with varying this compound content illustrate these effects:

This compound Content (wt%)	Observed Microstructure Changes	Effect on Wear Resistance	Effect on Corrosion Resistance
0	Coarse Mg₁₇Al₁₂ precipitates	Lower	Lower
< 4	Introduction of Al₂Y precipitates, minimized Mg₁₇Al₁₂ precipitation, refined microstructure. doi.org	Improved	Enhanced
2	Formation of uniformly distributed finer and harder Al₂Y precipitates. doi.org	Maximum improvement. doi.org	Improved
> 2	Formation of more acicular Al₂Y precipitates. doi.org	Slight increase in wear rate. doi.org	Decreased benefit. researchgate.net

Improvements in Aluminum Alloys (e.g., A5083 Secondary Aluminum Alloy)

This compound additions have also been investigated for their impact on aluminum alloys, including secondary aluminum alloys like A5083. The incorporation of this compound can lead to significant refinement of secondary phase particles within the alloy matrix. mdpi.com In Al-Zn-Mg-Cu alloys, this compound can interact with copper to form intermetallic phases such as Al₈Cu₄Y and (Al, Cu)₁₁Y, which fragment into fine particles during hot extrusion, contributing to microstructural refinement. mdpi.com The size disparity between this compound and aluminum atoms can induce lattice distortion, leading to solid solution strengthening. mdpi.com

Studies on A5083 secondary aluminum alloy with this compound additions have shown improvements in mechanical properties. The addition of this compound up to 1 wt.% has been found to provide the best modification to the A5083 secondary aluminum alloy, resulting in greater tensile strength, Young's modulus, and elongation. researchgate.netakademiabaru.comresearchgate.net This enhancement is expected to improve the service integrity of the alloy for structural, marine, and building construction applications. researchgate.netakademiabaru.com The increase in hardening response at 1.0 wt.% Y may be attributed to this compound solid solution strengthening and grain refinement. researchgate.netakademiabaru.com However, increasing the this compound content further to 1.5 wt.% can decrease the maximum hardness, potentially due to a higher percentage of porosity and the formation of micro-cracks and pores at the matrix-intermetallics interfaces. researchgate.netakademiabaru.com

Research on A5083 secondary aluminum alloy with varying this compound content highlights these effects:

This compound Content (wt%)	Effect on Microstructure	Tensile Strength	Young's Modulus	Elongation	Hardness (MPa)
Base A5083	Coarser dendritic phase, larger grain size. researchgate.netakademiabaru.com	Lower	Lower	Lower	66.6 researchgate.netakademiabaru.com
0.5 - 1.5	Finer and denser precipitates, decreased dendritic phase size, increased grain size. researchgate.netakademiabaru.com	Improved	Improved	Improved	Increased
1.0	Optimal modification, finer and denser precipitate. akademiabaru.com	Greater	Greater	Greater	81.55 (Maximum) researchgate.netakademiabaru.com
1.5	Increased porosity, potential for micro-cracks. researchgate.netakademiabaru.com	Decreased	Decreased	Decreased	63 (Decreased) researchgate.netakademiabaru.com

High-Temperature Oxidation Resistance of Superalloys (e.g., Ni-Cr, WCr)

This compound is known to improve the high-temperature oxidation resistance of superalloys, including Ni-Cr and WCr systems. For nickel-based superalloys, the oxidation resistance is strongly dependent on the composition and adherence of the oxide scale formed. tms.org this compound additions can dramatically improve this resistance, although the exact mechanism is not fully understood. tms.org It is theorized that this compound reacts with sulfur in the alloy, forming innocuous compounds that prevent the diffusion of these elements to the oxide/metal interface, which can otherwise weaken the bond and cause rapid scale exfoliation. tms.org this compound can also promote the selective oxidation of elements like chromium, leading to the formation of a dense protective oxide scale. mdpi.comresearchgate.netresearchgate.net

Studies on GH4169 Ni-based superalloy have shown that appropriate this compound addition can reduce oxidation weight gain, decrease the thickness of the oxide scale, and improve the adhesion of the scale, thereby enhancing high-temperature oxidation resistance. mdpi.comresearchgate.net However, excessive this compound can worsen the oxidation resistance. mdpi.comresearchgate.net

Research on W-Si-Y alloys indicates that this compound can improve oxidation resistance, with an optimal this compound content providing the best performance. mdpi.com The formation of phases like Y₂Si₂O₇ and Y₆W₂O₁₅ can contribute to this improved resistance. mdpi.com

Data on the oxidation rate constant (Kp) for GH4169 Ni-based superalloy with different this compound additions at 1000 °C illustrates the effect of this compound content:

This compound Content (wt%)	Oxidation Rate Constant (Kp) (mgn·cm⁻²n·h⁻¹)	Effect on Oxidation Rate
0 (Y0)	Higher	Faster
0.04 (Y2)	Lower	Slower
0.08 (Y3)	Lower	Slower
0.15 (Y1)	Lower	Slower
0.25 (Y4)	Higher	Faster

Note: Specific Kp values were not extracted from the text, but the relative effect is described. mdpi.com

Grain Refinement and Microstructure Modification

This compound is an effective element for grain refinement and microstructure modification in various alloys. In aluminum alloys, this compound can refine primary α-Al dendrites and modify the morphology and dimensions of eutectic phases. mdpi.com Al₃Y particles can act as heterogeneous nucleation sites, promoting finer grain structures. mdpi.com In AlCuMgMn alloys, this compound, along with zirconium, can lead to a decrease in grain size due to the formation of Al₃(Y, Zr). mdpi.com

In magnesium alloys, this compound addition can lead to refined microstructure by introducing precipitates like Al₂Y and minimizing coarse phases. doi.org This refinement contributes to improved mechanical properties. doi.org

This compound also plays a role in grain refinement in titanium alloys, particularly in suppressing grain growth in alpha and beta phases. researchgate.net The in-situ precipitation of nano-sized Y₂O₃ particles can pin grain boundaries, inhibiting their migration and promoting refinement. researchgate.net Y₂O₃ particles can also act as active nucleation sites during solidification. researchgate.net

While this compound generally promotes grain refinement, the optimal concentration is crucial, as excessive amounts can sometimes lead to grain coarsening or the formation of detrimental phases. mdpi.commdpi.comresearchgate.net

This compound-Based Superconductors

This compound is a key component in certain high-temperature superconducting materials, most notably this compound Barium Copper Oxide (YBCO).

This compound Barium Copper Oxide (YBCO) High-Temperature Superconductor Research

This compound Barium Copper Oxide (YBCO) is a family of crystalline compounds, with the most well-known formula YBa₂Cu₃O₇−δ, that exhibit high-temperature superconductivity. angpacmin.comwikipedia.org Discovered in 1987, YBCO was the first material found to become superconducting above the boiling point of liquid nitrogen (77 K), with a critical temperature (Tc) of around 92 K to 93 K. angpacmin.comwikipedia.orgic.ac.ukresearchgate.net This relatively high critical temperature makes YBCO more practical and cost-effective for various applications compared to conventional superconductors requiring liquid helium cooling. angpacmin.comwikipedia.orgic.ac.uk

YBCO has a layered perovskite-like structure, with copper oxide (CuO₂) planes playing a crucial role in superconductivity. wikipedia.orgwikipedia.orgfortunejournals.commnsu.edu The superconducting properties of YBa₂Cu₃O₇−x are highly sensitive to the oxygen content (represented by 7-x or 7-δ). wikipedia.orgmnsu.edu Superconductivity is observed for materials with 0 ≤ x ≤ 0.65, and the highest critical temperature is achieved when x is around 0.07. wikipedia.org

Research on YBCO continues to explore its synthesis, structure, and superconducting properties. Studies investigate the effect of oxygen content on crystal structure and critical temperature. mnsu.edu Despite extensive research, the precise mechanism of high-temperature superconductivity in YBCO is still not fully understood. ic.ac.ukmnsu.edu

Key properties of YBCO include zero electrical resistance below its critical temperature, strong diamagnetism enabling magnetic levitation, a layered ceramic structure facilitating current flow, and high critical current density. angpacmin.com These properties make YBCO valuable for applications in power transmission, magnetic levitation trains, medical imaging (MRI and NMR), Superconducting Quantum Interference Devices (SQUIDs), and fusion energy research. angpacmin.com

Research findings on the critical temperature (Tc) of YBCO as a function of oxygen content illustrate its sensitivity:

Oxygen Content (7-x)	Critical Temperature (Tc) (K)
~7.00	~92-93
6.79	57.6 mnsu.edu
≤ 6.35	Not Superconducting

Note: Data points may vary slightly depending on the specific study and synthesis method. wikipedia.orgmnsu.edu

Alternative Perovskite Structures for Superconductivity

Beyond YBCO, research into this compound-based superconductors extends to other materials with perovskite or related structures. The perovskite structure, with the ideal form ABO₃, is a common structural basis for many high-temperature superconductors, particularly cuprates. wikipedia.orgnih.gov YBCO itself is considered a defect perovskite structure. wikipedia.orgnih.gov

While YBCO remains a prominent this compound-based superconductor, the exploration of alternative perovskite structures involving this compound or similar rare earth elements continues in the search for new superconducting materials with potentially higher critical temperatures or improved properties. This includes investigating different compositions and structural modifications within the perovskite framework to understand and enhance superconducting behavior. mdpi.comnih.govresearchgate.netmcmaster.caarxiv.org

This compound Hydrides as High-Temperature Superconductors

The exploration of this compound hydrides has emerged as a promising area in the quest for high-temperature superconductivity. Recent research has focused on binary and ternary this compound hydrides under high-pressure conditions, revealing superconducting properties at relatively high critical temperatures (Tc). jaist.ac.jpinnovations-report.commdpi.com

Studies have investigated various this compound hydride compositions, including YH₃, YH₄, YH₆, YH₇, and YH₉. mdpi.comscispace.com Experimental results have shown superconductivity in phases like Im-3m YH₆ and P6₃/mmc YH₉ under high pressure. scispace.com Specifically, YH₆ has shown a maximal Tc of approximately 220 K at 183 GPa, while YH₉ has exhibited a maximal Tc of approximately 243 K at 201 GPa. scispace.com Some experimental studies on this compound superhydride (YHₓ, x ≥ 3) have reported a maximum critical temperature of 262 K at 182 GPa for the YH₉ superconductor. mdpi.comaps.org Theoretical predictions for YH₁₀ have suggested even higher critical temperatures, potentially reaching 305–326 K at 250 GPa, although this phase has not been observed experimentally in some studies up to 410 GPa. mdpi.comscispace.compnas.org

The superconductivity in these this compound hydrides is often discussed within the framework of conventional phonon-mediated superconductivity. mdpi.com Research also highlights the complexity of the this compound-hydrogen system under high pressure, with the identification of novel this compound hydrides with unique structures. innovations-report.comesrf.fr The stability and superconducting properties of ternary hydrides involving this compound, such as this compound-cerium hydrides (Y₀.₅Ce₀.₅H₉), are also being investigated, showing potential for superconductivity at less extreme pressures while maintaining relatively high transition temperatures. uh.edu

The gap-to-Tc ratio in this compound hydride superconductors has also been investigated, with values ranging from 3.21 to 3.85 depending on the specific hydride composition and applied pressure, suggesting characteristics associated with weak-coupling superconductors. mdpi.com

Here is a summary of some reported critical temperatures and pressures for this compound hydrides:

Compound	Crystal Structure	Pressure (GPa)	Critical Temperature (Tc) (K)	Source
YH₆	Im-3m	183	~220	scispace.com
YH₆	Sodalite-like	120	264 (Predicted)	pnas.org
YH₆	Im-3m	237	227	arxiv.org
YH₇	-	-	~64-104 (at ~170 GPa based on YH₄ data)	mdpi.com
YH₉	P6₃/mmc	201	~243	scispace.comarxiv.org
YH₉	-	182	262	mdpi.comaps.org
YH₁₀	Fm-3m (Predicted)	250	305–326 (Predicted)	mdpi.compnas.org
YH₄	I4/mmm	-	~70-88 (at ~170 GPa)	mdpi.com
YH₄	-	120	95 (Predicted)	pnas.org

Note: Some reported values are theoretical predictions, while others are experimental observations. High pressures are generally required to stabilize these superconducting phases.

This compound in Advanced Optical and Optoelectronic Materials

This compound compounds are integral to the development of advanced optical and optoelectronic materials, contributing to innovations in displays, lighting, data storage, and sensing technologies.

This compound Oxide and YAG in Phosphor Research for Displays and LEDs

This compound is a key component in phosphors used in displays and LEDs. This compound oxide (Y₂O₃) and this compound aluminum garnet (YAG), particularly when doped with cerium (YAG:Ce), are widely used in these applications. yujiintl.comsamaterials.comearth-site.co.ukbaikowski.com

YAG:Ce phosphors are efficient and commonly used to convert blue light from LED chips into yellow light, which, when combined with the remaining blue light, produces white light in white LEDs. yujiintl.comsamaterials.combaikowski.comoptica.org These phosphors are effectively excited by blue LED chips with an emission peak typically in the 450 nm range, resulting in a dominant emission wavelength between 530-560 nm. yujiintl.comsamaterials.com The stability of YAG phosphors is attributed to their crystal structure and synthesis route. samaterials.com Research continues to focus on improving the color rendering properties and thermal stability of YAG:Ce phosphors for enhanced white LED performance. optica.org this compound oxide is also explored for its high dielectric constant, making it a candidate for use in semiconductor devices, which are integral to display technology. onlinescientificresearch.comsamaterials.com

This compound Ferrite (B1171679) Thin Films for Spintronics and Photonics

This compound iron garnet (YIG, Y₃Fe₅O₁₂) is a ferrimagnetic insulator that has garnered significant attention for its applications in spintronics and photonics due to its exceptional magnetic and optical properties. mdpi.comsputtering-targets.netphyslab.orgwikipedia.org

YIG thin films are particularly relevant for spintronic devices, which exploit the spin of electrons in addition to their charge. mdpi.comsputtering-targets.net Key properties of YIG that make it suitable for spintronics include its remarkably low intrinsic damping and its electrically insulating nature. mdpi.com Low damping is crucial for the efficient transport and processing of information using spin waves (magnons). mdpi.comsputtering-targets.net Research focuses on growing high-quality YIG thin films with nanometer-scale thickness and minimal damping using techniques like pulsed laser deposition (PLD), liquid phase epitaxy (LPE), and sputtering. mdpi.comphyslab.orgaip.org

In photonics, YIG is used in magneto-optical devices such as Faraday rotators and isolators due to its low infrared absorption, high Verdet constant, and extremely low damping. mdpi.comwikipedia.orgresearchgate.net Cerium-substituted this compound iron garnet (Ce:YIG) is also being investigated for its enhanced magneto-optical activity, particularly for integrated photonic circuits on silicon substrates. optica.orgaip.orgacs.org Research explores the growth of Ce:YIG thin films with perpendicular magnetic anisotropy for applications like optical isolators. aip.org The magneto-optical properties, such as Faraday rotation, are key characteristics studied in these thin films. researchgate.netoptica.orgspiedigitallibrary.org

Here is a table summarizing some properties of YIG thin films relevant to spintronics and photonics:

Property	Value/Description	Relevance	Source
Gilbert Damping Constant	As low as ~3 × 10⁻⁵ (bulk), ~10⁻⁴ to 10⁻³ (thin films)	Crucial for spin wave propagation	mdpi.comphyslab.orgaip.orgaip.org
Electrical Conductivity	Insulator	Enables spin current manipulation	mdpi.comphyslab.org
Curie Temperature	~550 °C	Allows room-temperature operation	aip.org
Optical Transparency	Transparent for wavelengths > 600 nm (especially in the near-IR)	Essential for photonic devices	wikipedia.orgoptica.org
Verdet Constant	High	Important for Faraday rotation	mdpi.comresearchgate.net
Band Gap	~2.85 eV (YIG), 2.0-3.17 eV (YFeO₃ thin films)	Relevant for optical applications	aip.orgmdpi.com

Photochromic this compound Oxyhydrides for Smart Windows and Optoelectronics

This compound oxyhydrides (YHO) have emerged as promising materials for photochromic applications, particularly in smart windows and optoelectronic devices. d-nb.infotudelft.nljim.org.cnmdpi.com Photochromism is the reversible change in optical properties upon exposure to light. d-nb.info While this compound hydride (YHₓ) exhibits photochromic properties at high pressures, this compound oxyhydrides demonstrate this phenomenon at ambient conditions, making them more suitable for practical applications like smart windows. d-nb.info

YHO thin films exhibit photochromic behavior characterized by a decrease in transmittance (photodarkening) when illuminated with light, typically in the energy range of 1.8 to 3.1 eV. d-nb.info The photochromic performance, including contrast and bleaching time, is influenced by factors such as film thickness and deposition pressure. tudelft.nl Research is focused on understanding the relationship between the composition, structure, and optical response of YHO films to optimize their photochromic properties for applications requiring tunable transparency. tudelft.nl The ability to deposit these films at room temperature using techniques like magnetron sputtering offers good scalability for industrial applications. d-nb.info

Research on this compound Films for X-ray Mirrors and Photocathodes

This compound thin films have been investigated for their potential use in X-ray mirrors and photocathodes. optica.orgoptica.orgnih.govresearchgate.net The properties of this compound thin films, such as their optical and mechanical characteristics, make them suitable candidates for these applications. optica.orgoptica.orgnih.govresearchgate.net

For X-ray mirrors, the optical properties of this compound films, including their refractive index, are important. Studies have investigated the optical properties of this compound thin films deposited by techniques like magnetron sputtering, reporting a refractive index of 2.51 at 546 nm. optica.orgoptica.orgnih.govresearchgate.net Multilayer structures involving this compound, such as Mo/Y multilayers, have also been investigated for their reflectance in the extreme ultraviolet and soft X-ray ranges. optica.org

In the context of photocathodes, this compound is considered a good candidate due to its low work function, which is a key parameter for efficient electron emission. optica.org Photocathodes are used in various applications, including e-beam lithography, electron microscopes, and free-electron lasers. optica.orgoptica.orgnih.govresearchgate.net Research on this compound films for photocathodes involves studying their deposition by various techniques and characterizing their properties relevant to electron emission. optica.org

This compound in Wide Band Gap Semiconductors

This compound plays a role in the field of wide band gap semiconductors, primarily through doping and the formation of this compound-containing compounds. Wide band gap semiconductors are crucial for high-power, high-frequency, and high-temperature electronic devices.

This compound can be used as a dopant in semiconductor fabrication to modify the electrical properties of materials like silicon, enhancing conductivity and thermal stability. earth-site.co.ukstanfordmaterials.com this compound oxide (Y₂O₃) is also being explored as a high-k dielectric material, which can be used as a gate insulator in MOSFETs and other semiconductor devices, potentially replacing traditional silicon dioxide (SiO₂). onlinescientificresearch.com this compound monoxide (YO), a divalent rare earth oxide, has shown promise for advanced semiconductor applications due to its tunable electrical conductivity and narrow band gap. onlinescientificresearch.com

Furthermore, this compound-containing compounds like this compound arsenide (YAs) are being investigated for their semiconducting properties. YAs, with its NaCl-type crystal structure, exhibits a narrow bandgap, making it a potential candidate for electronic devices. ontosight.ai Research on such this compound compounds contributes to the broader understanding and development of materials for semiconductor technologies. ontosight.ai

This compound Aluminum Nitride (YAlN) Properties and Growth

This compound Aluminum Nitride (YAlN) has emerged as a promising wide bandgap semiconductor with the potential to rival Scandium Aluminum Nitride (ScAlN) in various device applications. aip.orgresearchgate.netdoaj.orgfrontiersin.orguni-freiburg.de YAlN in its wurtzite phase is of particular interest. aip.orgresearchgate.netaip.org Theoretical predictions suggest high stability of the wurtzite structure in YAlN even at high alloy concentrations, potentially up to x = 0.75. aip.orgaip.org

Growth of YAlN films has been explored using various techniques, including magnetron sputtering deposition. aip.org Early work on sputter growth of YAlN was reported in 2012. aip.org Subsequent studies have investigated the impact of different growth parameters, such as substrate temperature, on the crystal quality of the layers. aip.org Metal-organic chemical vapor deposition (MOCVD) is another technique reported for growing YN on various substrates. uni-freiburg.de Strain is recognized as an effective parameter influencing the growth of wurtzite YAlN, and it can be tuned by engineering growth methods, such as introducing different buffer layers. aip.orgaip.org For YAlN samples with Y concentration above x = 0.3, buffer layers like AlN and YAlN have been employed to reduce lattice mismatch and strain, aiming to enhance the formation of wurtzite YAlN at higher concentrations. aip.org

Properties of YAlN are actively being investigated. The relative permittivity of YAlN has been measured, showing a similar trend to experimentally reported values for ScAlN, suggesting comparable isolation properties. aip.orgresearchgate.net The dielectric loss in YAlN films shows a slight increase with increasing alloy concentration. aip.org The piezoelectric coefficient (d) of YAlN films grown on doped Si(111) has also been measured to characterize the material at higher alloy concentrations, although achieving high Y concentrations experimentally remains challenging. aip.org

Theoretical-Experimental Discrepancies in YAlN Studies

Despite theoretical predictions highlighting the potential of YAlN and the high stability of its wurtzite structure at high Y concentrations, experimental studies have encountered significant challenges in achieving the requisite high concentration films. aip.orgresearchgate.netdoaj.orgfrontiersin.orguni-freiburg.deaip.org The highest reported grown concentration is x = 0.29. aip.orgaip.org

Significant discrepancies have been observed between theoretical predictions and experimental results for YAlN properties. researchgate.netdoaj.orgfrontiersin.orguni-freiburg.de For instance, measurements have revealed significant deviations of lattice parameters compared to simulated data. aip.org Specifically, the experimental lattice parameter c has been found to be lower and the lattice parameter a larger than theoretical values, leading to an unexpectedly low c/a ratio for a conventional wurtzite structure. aip.org Furthermore, measured d values of samples with higher Y concentrations have shown no improvement compared to AlN, contrary to theoretical expectations. aip.org

These discrepancies may partly be attributed to the significant underestimation of dielectric coefficients when using certain theoretical calculation methods, such as DFT+U, which are necessary for atoms with d orbitals. aip.orgresearchgate.net Difficulties have also been encountered in achieving Y concentrations above x = 0.4, with the formation of amorphous structures occurring before the theoretically predicted structural phase transition to the rock salt crystal. aip.org A comprehensive understanding of the structural characteristics of YAlN thin films is considered invaluable for future research to bridge the gap between theory and experiment. aip.org

This compound Nanomaterials Research (beyond Y₂O₃ nanoparticles)

Research into this compound nanomaterials extends beyond simple Y₂O₃ nanoparticles to encompass various morphologies and functionalized structures.

Synthesis and Characterization of this compound Nanowires

The synthesis of this compound-containing nanowires has been achieved through various methods. Single-crystalline Y(OH)₃ nanowires, for example, have been synthesized from Y₂O₃ powder using a simple acetic acid-assisted hydrothermal method under near neutral conditions. researchgate.netacs.org These nanowires can exhibit a bundle-like morphology with diameters typically ranging from 20 to 50 nm and aspect ratios between 600 and 2000. researchgate.netacs.org The presence and concentration of acetic acid play a crucial role in determining the product morphology. acs.org

Another approach involves a conventional precipitation-hydrothermal synthetic route under basic conditions to obtain Y₄O(OH)₉(NO₃) nanowires. researchgate.net These nanowires are reported as straight and well-dispersed single crystals with high aspect ratios and uniform diameters ranging from 30 to 50 nm. researchgate.net Substituting this compound nitrate (B79036) with this compound chloride in a hydrothermal reaction at specific pH ranges (9.50-10.25) can yield this compound chloride hydroxide (B78521) nanowires with larger diameters (100-300 nm) and lengths up to tens of microns. researchgate.net

Thermal treatment of these this compound hydroxide and this compound chloride hydroxide compounds can be utilized to fabricate this compound oxide nanowires. researchgate.net For instance, calcination of hydrothermally synthesized this compound hydroxide at different temperatures (500, 700, and 1000 °C) has resulted in nanorods with increasing average diameters (18.4, 25.4, and 31.1 nm, respectively) and lengths ranging from 86 to 240 nm. uobaghdad.edu.iq Microwave synthesized hydroxide calcined at 500°C and 700°C yielded nanowire-shaped structures with diameter ranges of 4-20 nm and 7.2-25 nm, respectively, and wire lengths between 31-186 nm and 35-182 nm. uobaghdad.edu.iq

Characterization of these this compound nanowires is typically performed using techniques such as X-ray diffraction (XRD), Fourier Transform Infrared Spectroscopy (FTIR), Scanning Electron Microscopy (SEM), and Atomic Force Microscopy (AFM). uobaghdad.edu.iq Transmission Electron Microscopy (TEM) is also used to examine morphology and size. nih.gov

Functionalization of this compound Nanostructures

Functionalization of this compound nanostructures, primarily this compound oxide nanoparticles, is a key area of research to tailor their surface properties and enable their use in diverse applications. Surface modification is often employed to improve dispersion, enhance stability, and impart new functionalities. researchgate.netnih.gov

One common strategy involves modifying the surface of this compound oxide nanoparticles with a functional polymer layer. researchgate.netnih.gov This can be achieved through methods like silanization of the nanoparticles with compounds such as 3-trimethoxysilylpropyl methacrylate (B99206), followed by grafting of a co-polymer. researchgate.netnih.gov Examples of co-polymers used include those made of acrylic acid (AA) and ethylene (B1197577) glycol methacrylate phosphate (B84403) (EGMP). researchgate.netnih.gov This polymer shell can decrease surface energy, enhance polarity, and improve colloidal stability. researchgate.netnih.gov

Functionalization can also impart fluorescent properties for imaging purposes, for example, by including a fluorescent monomer like N-Fluorescein Acrylamide during the grafting process. nih.gov

Beyond polymers, other molecules are used for functionalization. Aminopropyltriethoxysilane (APTES) has been used to functionalize nanostructured this compound oxide (nY₂O₃) for biosensing applications, enabling covalent immobilization of antibodies. nih.gov Functionalization with biocompatible groups such as OH, NH₂, and SCN has been explored for this compound vanadate (B1173111) (YVO₄:Eu³⁺) nanoparticles, allowing chemical coupling with biomolecules like Biotin. researchgate.net

Functionalization strategies are also applied to enhance the properties of composite materials. For instance, noncovalent functionalization of reduced graphene oxide with polyaniline has been combined with this compound/vanadium-doped zinc oxide nanoparticles to improve tribological activity. acs.org this compound-doped iron oxide nanoparticles have been investigated for magnetic hyperthermia applications, with the addition of this compound ions influencing magnetization. acs.org Functionalized hydroxyapatite (B223615) nanoparticles containing this compound-90 are being explored as potential agents for treating osteosarcoma. scirp.org this compound Metal-Organic Framework (Y-MOF) nanostructures have also been synthesized and utilized as catalysts, highlighting the functional potential of different this compound-containing nanoscale architectures. frontiersin.org

Functionalization allows for tailoring the interaction of this compound nanostructures with their environment, which is crucial for applications ranging from biomedical imaging and therapy to catalysis and advanced composites.

Research on Yttrium in Energy and Environmental Technologies

Nuclear Energy Research (Material Aspects)

Yttrium and its compounds are explored for their potential in enhancing the performance, safety, and efficiency of nuclear reactors.

This compound in Control Rods and Reactor Operations

Control rods are essential components in nuclear reactors used to regulate the nuclear fission process by absorbing neutrons. This compound has the ability to absorb neutrons, making it a potential component in control rods to help maintain safe and stable reactor operations and ensure the efficient production of nuclear energy. aemree.com While other materials like boron, cadmium, silver, hafnium, and indium are commonly used, some rare-earth elements, including this compound and ytterbium, are also noted as excellent neutron absorbers and are being considered. vedantu.comwikipedia.org this compound's inclusion in control rods contributes to the precise control of the reactor's power level and helps prevent overheating. stanfordmaterials.com

Production of Radioisotopes through Neutron Activation (e.g., Y-90 from Y-89)

This compound-90 (⁹⁰Y) is a radioactive isotope of this compound with significant applications in nuclear medicine, particularly in targeted radiation therapy for certain cancers. wikipedia.orgopenmedscience.com One of the primary methods for producing ⁹⁰Y is through the neutron activation of stable This compound-89 (B1243484) (⁸⁹Y) in a nuclear reactor. wikipedia.orggoogle.comworld-nuclear.orgorientjchem.org This process involves bombarding ⁸⁹Y targets with neutrons, causing the capture of a neutron by the ⁸⁹Y nucleus, resulting in the formation of ⁹⁰Y. google.comworld-nuclear.org

The nuclear reaction can be represented as:

⁸⁹Y + n → ⁹⁰Y

Another method for ⁹⁰Y production involves the extraction of strontium-90 (B1230875) (⁹⁰Sr), a fission product of uranium, from irradiated uranium targets in a nuclear reactor. wikipedia.orggoogle.com ⁹⁰Y is a decay product of ⁹⁰Sr. wikipedia.orggoogle.com However, the neutron activation of ⁸⁹Y is a direct method for producing ⁹⁰Y for medical applications. wikipedia.org Research reactors are commonly used for this neutron bombardment. world-nuclear.org Companies are developing proprietary systems to produce ⁹⁰Y using nuclear power plants, highlighting the importance of this production route. laurentisenergy.comans.org

⁹⁰Y is a pure beta emitter with a half-life of approximately 64 hours (64.1 to 64.60 hours) and a decay energy of 2.28 MeV, with an average beta energy of 0.9336 MeV. wikipedia.orgopenmedscience.comorientjchem.org The beta particles have a mean tissue penetration range of about 2.5 mm, making ⁹⁰Y suitable for targeted internal radiation therapy, minimizing damage to surrounding healthy tissues. openmedscience.comorientjchem.orgnih.gov

Here is a table summarizing key properties of this compound-90:

Property	Value
Symbol	⁹⁰Y
Protons (Z)	39
Neutrons (N)	51
Half-life (t₁/₂)	64.1 - 64.60 hours wikipedia.orgopenmedscience.comnih.gov
Decay Mode	Beta (β⁻) emission wikipedia.orgopenmedscience.comnih.gov
Decay Energy	2.28 MeV wikipedia.orgopenmedscience.com
Average Beta Energy	0.9336 MeV wikipedia.orgnih.gov
Mean Tissue Penetration	~2.5 mm openmedscience.comorientjchem.orgnih.gov
Decays to	Zirconium-90 (⁹⁰Zr) wikipedia.orgopenmedscience.com

This compound Oxide Coatings in Nuclear Reactor Components

This compound oxide (Y₂O₃), also known as yttria, is an inorganic compound that has emerged as a promising material for various applications in nuclear technology, particularly as a coating material. stanfordmaterials.comsamaterials.comsamaterials.com this compound oxide coatings are applied to substrates to provide protection from harsh environments and enhance material properties. aemree.com These coatings can be applied using advanced methods such as chemical vapor deposition (CVD), physical vapor deposition (PVD), or thermal spraying. aemree.com

In nuclear reactors, this compound oxide coatings are valuable due to their high-temperature stability and corrosion resistance. stanfordmaterials.comsamaterials.comaemree.com They can protect critical components like fuel rods and heat exchangers from corrosion and thermal degradation. aemree.com this compound oxide's stability at high temperatures, reaching up to approximately 2,200°C, and its resistance to reactive molten metals make it suitable for demanding nuclear environments. samaterials.comresearchgate.net

Research has explored the use of Y₂O₃ as a coating material for graphite (B72142) components in nuclear reactors, contributing to their durability and performance. samaterials.com Additionally, Y₂O₃-modified coatings, such as Cr/FeCrAl composite coatings on Zr-4 alloy tubes used as cladding material in reactor cores, have shown remarkably enhanced oxidation resistance in high-temperature steam environments. mdpi.com The addition of Y₂O₃ can promote the formation of a protective aluminum oxide (Al₂O₃) film and suppress the outward diffusion of cations, improving interfacial stability. mdpi.com

This compound oxide is also used as a neutron absorber in nuclear reactors, contributing to the control and safety of the fission process. samaterials.com Furthermore, this compound oxide coatings are being investigated for their potential in fusion reactor breeding blanket concepts, specifically for their corrosion resistance in heavy liquid metals and their ability to act as a tritium (B154650) permeation barrier. polimi.itcore.ac.uk

Self-Passivating WCr SMART Material for Fusion Reactor First Walls

The first wall of a fusion reactor is subjected to extreme conditions, including high temperatures, intense particle fluxes, and neutron irradiation. Tungsten (W) is a primary candidate material for the first wall due to its high melting point and resistance to plasma erosion. neimagazine.comox.ac.uk However, tungsten can form volatile radioactive oxides in the presence of oxygen at elevated temperatures, posing a safety hazard in accident scenarios. neimagazine.comox.ac.ukresearchgate.net

To address this challenge, Self-Passivating Metal Alloys with Reduced Thermo-oxidation (SMART) based on tungsten are under development. researchgate.netmdpi.comeuro-fusion.orgresearchgate.net These innovative alloys are designed to exhibit suppressed oxidation during accidents while maintaining acceptable performance during normal plasma operation. researchgate.netmdpi.comresearchgate.net Modern SMART materials typically contain tungsten as the matrix, chromium (Cr) as a passivating element, and this compound (Y) as an active element. mdpi.comeuro-fusion.orgresearchgate.net

This compound plays a crucial role in these W-Cr-Y SMART alloys. During normal fusion reactor operation, preferential sputtering by plasma ions can lead to the enrichment of tungsten on the surface. neimagazine.comeuro-fusion.orgresearchgate.netugent.be However, in the event of an accident with air ingress and rising temperatures, the this compound and chromium in the alloy are designed to enrich the surface and form a protective oxide layer. neimagazine.comeuro-fusion.org This self-passivating layer prevents or significantly suppresses the oxidation and sublimation of tungsten. neimagazine.comresearchgate.neteuro-fusion.org

Research on W-Cr-Y SMART alloys has demonstrated impressive suppression of oxidation compared to pure tungsten. researchgate.netmdpi.com Studies have shown a significant reduction in mass gain due to oxidation. researchgate.netmdpi.com this compound's role includes stabilizing the alloy microstructure and improving the self-passivating behavior. mdpi.com Investigations are ongoing to understand the effects of helium and deuterium (B1214612) accumulation in these alloys to determine their suitability for fusion reactor environments. neimagazine.com The development of W-Cr-Y SMART alloys represents a significant step towards enhancing the intrinsic safety of future fusion power plants. researchgate.netmdpi.comeuro-fusion.org

Here is a table summarizing the composition and function of elements in W-Cr-Y SMART alloys:

Element	Role in SMART Alloy	Function
Tungsten	Matrix	Provides high melting point and resistance to plasma erosion. neimagazine.comox.ac.uk
Chromium	Passivating Element	Contributes to the formation of a protective oxide layer during accidents. mdpi.comeuro-fusion.org
This compound	Active Element	Stabilizes microstructure, improves self-passivation, forms protective oxide layer during accidents. mdpi.comeuro-fusion.org

This compound in Energy Storage Research

This compound also finds applications in the field of energy storage, particularly in advanced battery technologies.

Lithium Iron Phosphate (B84403) (LiFeYPO₄) Cathodes in Batteries

Lithium iron phosphate (LiFePO₄), often referred to as LFP, is a widely used cathode material in lithium-ion batteries, known for its low cost, high safety, long cycle life, and environmental friendliness. wikipedia.orgsioc-journal.cnmdpi.commdpi.com LFP batteries are increasingly utilized in electric vehicles and stationary energy storage applications. wikipedia.orgsioc-journal.cnmsesupplies.com

Research has explored modifications to LiFePO₄ to further enhance its electrochemical performance, particularly its ionic and electronic conductivity, which are inherently low in pristine LFP. mdpi.comtmaxcn.comiau.ir One approach involves doping or substituting elements into the LiFePO₄ structure. mdpi.comtmaxcn.comiau.irgreyb.com this compound has been investigated as a dopant or substituent in LiFePO₄ cathodes. iau.ir

While the term LiFeYPO₄ might suggest a direct substitution of iron or phosphorus with this compound, research often focuses on this compound doping or the use of this compound compounds as coatings or additives to improve the performance of LiFePO₄. Studies have shown that doping LiFePO₄ with this compound can improve ionic and electrical conductivity. iau.ir For example, adding this compound and neodymium ions to LiFePO₄/C composites synthesized by a solid-state method has been shown to improve ionic and electrical conductivity. iau.ir

Another approach involves coating LiFePO₄ particles with this compound-containing compounds. For instance, a lithium iron phosphate cathode with a this compound titanium oxide thin film applied via a sol-gel and sintering process has been explored to improve performance. greyb.com These modifications aim to enhance lithium-ion mobility and electronic conductivity within the cathode material without compromising the safety and cost advantages of the olivine (B12688019) LiFePO₄ structure. greyb.com The goal is to achieve higher energy density and improved rate capability for LiFePO₄-based batteries. iau.irgreyb.com

Here is a table outlining the role of this compound in LiFePO₄ cathode research:

Approach	This compound Form Used	Potential Benefit
Doping/Substitution into LiFePO₄ structure	This compound ions	Improved ionic and electrical conductivity. iau.ir
Surface Coating of LiFePO₄ particles	This compound-containing compounds (e.g., this compound titanium oxide) greyb.com	Improved ionic conductivity, potentially higher energy density. greyb.com

Electrolyzers for Green Hydrogen Technologies (e.g., YSZ)

Solid Oxide Electrolyzer Cells (SOECs) represent a promising technology for producing green hydrogen through the electrolysis of water at high temperatures, typically between 700 and 1000°C. new-era-insights.comhydrogenergy.in A crucial component in SOECs is the solid oxide electrolyte, which facilitates the transport of oxygen ions while blocking electrons. new-era-insights.comhydrogentechworld.comstargatehydrogen.com Yttria-stabilized zirconia (YSZ) is a widely used and effective material for this electrolyte due to its high ionic conductivity and electronic resistivity across a broad range of temperatures and oxygen partial pressures. tobmachine.comresearchgate.net

In SOECs utilizing YSZ, water vapor is introduced at the cathode, where it is reduced to form hydrogen and oxygen ions upon application of an electrical voltage. new-era-insights.com The oxygen ions then migrate through the YSZ electrolyte to the anode. new-era-insights.com The high operating temperatures of SOECs, enabled by materials like YSZ, contribute to improved electrochemical efficiency compared to lower-temperature electrolysis methods. hydrogenergy.inhydrogentechworld.com This enhanced efficiency is a key factor in reducing the levelized cost of hydrogen production. hydrogentechworld.com

Beyond its role as the electrolyte, YSZ is also incorporated into electrode materials in SOECs. For instance, nickel-doped Yttria-stabilized zirconia (Ni-YSZ) composites are used as fuel-based electrodes (anodes) due to their high porosity, electrocatalytic activity, mixed ionic and electronic conductivity, and compatibility with the YSZ electrolyte. hydrogenergy.inhydrogentechworld.com Research continues to explore the behavior and performance of YSZ electrolytes under various operating conditions, including high current densities and steam starvation, to understand potential limitations related to electronic conduction. researchgate.net

This compound in Renewable Energy Systems Research

This compound is being investigated for its potential to enhance the performance and durability of renewable energy systems, particularly in the context of solar energy technologies. aemree.com

Potential in Solar Energy Systems and Solar Panels

Research is exploring the incorporation of this compound into materials used in solar panels to improve their efficiency and longevity. aemree.com this compound's high melting point and thermal stability are properties that could contribute to enhanced performance and durability of solar cells. aemree.com

One area of research involves the use of this compound in the production of titanium for advanced solar panels. Japanese researchers have developed a method that utilizes this compound to significantly lower the oxygen content in titanium, making its production more cost-effective. climatesolutions.newsearth.comecoportal.net This de-oxygenated titanium alloy could then be used in novel solar panel designs, such as those combining titanium dioxide and selenium layers, which have shown potential for significantly higher efficiency compared to traditional silicon-based cells. climatesolutions.newsearth.com However, a challenge associated with this method is the potential for this compound contamination in the resulting titanium alloy, which could affect its durability and corrosion resistance, requiring further research to mitigate this issue. climatesolutions.newsearth.comecoportal.net

Another avenue of research is the doping of materials used in solar cells with this compound. For example, the incorporation of this compound into titanium dioxide (TiO₂) electron transport layers in perovskite solar cells has shown promising results. acs.org this compound doping can promote an upward shift in the Fermi energy level of TiO₂, leading to more favorable energy-level alignment for the transport of photogenerated charge carriers. acs.org Devices incorporating this compound-doped TiO₂ have demonstrated increased built-in potential, suggesting a stronger driving force for charge separation and transport, and have achieved higher power conversion efficiencies compared to devices using undoped TiO₂. acs.org Additionally, copper this compound selenide (B1212193) (CuYSe₂) is being investigated as a potential photovoltaic absorption material for solar cells due to its good absorption capacity in the visible light range and a bandgap close to the optimal value for solar cell applications. researchgate.net

Environmental Remediation and Resource Recovery

Given its value and increasing demand, the recovery and recycling of this compound from waste streams, particularly electronic waste, are becoming increasingly important from both economic and environmental perspectives. mdpi.comosti.gov

Recycling this compound from Electronic Waste

Waste electrical and electronic equipment (WEEE) contains various valuable metals, including rare earth elements like this compound, in concentrations that make their recovery potentially profitable. mdpi.comdoaj.org Cathode ray tubes (CRTs) and liquid crystal displays (LCDs) are examples of electronic waste that contain this compound, often in the form of this compound oxysulfide or this compound oxide. mdpi.comdoaj.orgnih.gov

Various hydrometallurgical techniques are being explored for the recovery of this compound from e-waste. These processes typically involve steps such as dismantling, leaching the waste material with acids (e.g., nitric acid or sulfuric acid), and then employing techniques like solvent extraction or precipitation to separate and recover this compound. mdpi.comdoaj.orgresearchgate.net For instance, this compound has been recovered from CRT phosphors by leaching with nitric acid, followed by solvent extraction and precipitation as this compound oxalate (B1200264). mdpi.comdoaj.orgresearchgate.net Research has demonstrated the feasibility of recovering this compound in the form of oxides or phosphates with high commercial value from e-waste. doaj.orgresearchgate.net Innovative approaches, such as using phage surface display to identify peptides with high specificity for this compound oxide particles, are also being investigated for the selective recovery of this compound from electronic scrap. nih.gov

Transformation of this compound Oxide to this compound Triflate from Waste

This compound oxide (Y₂O₃) is a common form of this compound found in electronic waste after initial recovery processes. While this compound oxide itself is typically not catalytically active, it can be transformed into this compound triflate (Y(OTf)₃), a widely used Lewis acid catalyst in various organic synthesis reactions, including those in the pharmaceutical industry. areasciencepark.itnih.govresearchgate.netresearchgate.net

Catalysis and Chemical Synthesis Research Involving Yttrium

Yttrium Compounds as Catalysts in Organic and Inorganic Reactions

This compound compounds are utilized as catalysts in a variety of organic and inorganic reactions. chemistrytalk.org They are employed in processes such as petrochemical cracking and automotive catalysis. americanelements.com this compound chloride (YCl₃), for instance, serves as a catalyst or co-catalyst in petroleum refining, organic synthesis, and polymerization, contributing to improved conversion efficiency and product selectivity. stanfordmaterials.commarketpublishers.comguidechem.com It is particularly effective in Friedel-Crafts alkylation and acylation reactions. marketpublishers.com

This compound nitrate (B79036) (Y(NO₃)₃) is another this compound compound used as a catalyst in organic synthesis. chemistrytalk.orgwikipedia.orgomanchem.com Silica-supported this compound nitrate hexahydrate (Y(NO₃)₃·6H₂O/SiO₂) has been identified as an efficient and reusable heterogeneous catalyst for the synthesis of 2-amino-4H-chromenes through a one-pot, three-component reaction in water. scielo.org.zafishersci.no This method offers advantages such as high yields, short reaction times, catalyst reusability, and a simple work-up procedure. scielo.org.za this compound nitrate hexahydrate can also be used as a catalyst for the synthesis of supramolecules like calix areasciencepark.itresorcinarenes. sigmaaldrich.com

This compound acetate (B1210297) (Y(OOCCH₃)₃) is also used as a catalyst in various chemical synthesis reactions. americanelements.comnordmann.globalaemree.com It is employed in pharmaceutical research and development as a catalyst or intermediate in the synthesis of pharmaceutical compounds. nordmann.global this compound(III) acetate tetrahydrate is specifically mentioned for its use in catalysis. ottokemi.comfishersci.se

Organothis compound compounds, which contain carbon-yttrium bonds, have also been explored in catalysis, with some trimerization reactions being generated using these compounds as catalysts. wikipedia.org

This compound Triflate (Y(OTf)₃) in Pharmaceutical Synthesis

This compound triflate (Y(OTf)₃), also known as this compound(III) trifluoromethanesulfonate, is a widely used catalyst in the pharmaceutical industry. areasciencepark.itsigmaaldrich.comfishersci.caamericanelements.comamericanelements.comchemimpex.comsamaterials.com Its high efficiency makes it valuable for reducing reaction times and improving chemical process yields, which is essential for the production of complex molecules used in many medicines. areasciencepark.it this compound triflate acts as a Lewis acid catalyst in various organic synthesis reactions, enhancing reaction rates and selectivity. chemimpex.com Its strong Lewis acidity and moisture tolerance make it effective in catalyzing reactions such as Friedel-Crafts alkylation and esterification.

Research has demonstrated the effectiveness of this compound triflate as a catalyst for the chemoselective protection of carbonyl compounds, converting them into oxathiolane, dithiolane, and dithiane derivatives. organic-chemistry.org This process is efficient, requiring a small catalytic amount of Y(OTf)₃ (5 mol%) at room temperature without the need for dry solvents or inert atmospheres. organic-chemistry.org The method allows for the chemoselective protection of aldehydes in the presence of ketones. organic-chemistry.org

This compound triflate has also been successfully employed as an efficient green catalyst for the one-pot, three-component Birum–Oleksyszyn reaction, leading to the synthesis of α-aminophosphonates. nih.gov This application demonstrates its compatibility with various functional groups and its suitability for reactions involving acid-labile substrates under mild conditions. nih.gov Furthermore, this compound triflate catalyzes the Hantzsch multi-component synthesis of 1,4-dihydropyridines under solvent-free conditions, providing improved yields. heteroletters.org It is also used to promote the glycosidation of glycosyl fluorides and as a catalyst for the preparation of pyridine (B92270) and quinoline (B57606) derivatives. samaterials.comscbt.com

Theoretical Studies of this compound-Catalyzed Reactions

While the provided search results primarily focus on the experimental applications of this compound compounds in catalysis, they also touch upon the fundamental properties that underpin their catalytic activity. This compound's character as a hard and strong Lewis acid is highlighted as a key factor in its chemical behavior and catalytic applications. researchgate.net The Lewis acidity of this compound(III) trifluoromethanesulfonate, for example, is described as its ability to accept electron pairs from donor molecules, thereby stabilizing transition states and facilitating the formation of reaction intermediates.

Theoretical studies would likely delve deeper into the electronic structure of this compound complexes, the mechanisms of this compound-catalyzed reactions, and the factors influencing their reactivity and selectivity. Although specific detailed theoretical studies were not extensively covered in the search results, the understanding of this compound's Lewis acidity and its interaction with various substrates provides a foundation for such investigations. The influence of the d-orbital contribution on molecular structures in this compound chemistry, despite the dominance of ionic contributions, also suggests avenues for theoretical exploration into the nature of bonding and its impact on catalytic performance. researchgate.net

Emerging Research Frontiers and Interdisciplinary Studies of Yttrium

Yttrium in Quantum Computing and Advanced Electronics

Research is actively exploring the potential of this compound in quantum computing and advanced electronic devices. This compound's properties are being investigated for their ability to contribute to faster and more efficient electronic systems. aemree.com Quantum computing, which leverages quantum mechanics principles, has the potential for unprecedented calculation speeds. aemree.com this compound's electronic characteristics could be instrumental in developing new types of quantum bits (qubits) and other essential components for quantum computers. aemree.com

One promising area involves the use of this compound iron garnet (YIG) in photon-magnon hybrid chips. thequantuminsider.com Researchers have demonstrated that these magnetic materials can be used to perform quantum computing operations, enabling lossless signal transmission when connected by superconducting resonators. thequantuminsider.com This suggests that magnets, particularly YIG, could support scalable, low-noise quantum communication and computing systems. thequantuminsider.com YIG is noted for its low magnetic energy loss, making it suitable for transmitting magnonic signals between distant points on a chip. innovationnewsnetwork.com The ability to manipulate magnons, the collective vibrations of atomic magnetic spins, in real-time using materials like YIG could accelerate the development of quantum communication systems and revolutionize on-chip information processing. innovationnewsnetwork.com The coherent energy transfer achieved between YIG spheres connected by a superconducting resonator mimics qubit behavior, demonstrating the potential of magnons to store and share information in an organized manner. innovationnewsnetwork.com

Furthermore, rare earth ions, including this compound, doped into crystals are being explored as qubits in quantum computers. lu.se At temperatures near absolute zero, the superposition of energy states in these doped crystals, which is treated as the qubit, can be maintained for extended periods, a property known as long coherence time, crucial for quantum computations. lu.se

This compound is also a critical component in various established and emerging electronic applications. This compound oxide (Y₂O₃) is widely used as a phosphor in lighting and display technologies, enhancing color quality and efficiency. samaterials.com In superconducting materials, this compound's ability to stabilize complex oxide structures is vital for high-temperature superconductors used in medical imaging systems like MRI. samaterials.com this compound ferrite (B1171679) (YFeO₃) thin films are being studied for their multiferroic properties, exhibiting both ferromagnetism and ferroelectricity, which is beneficial for advanced electronic devices controllable by both electric and magnetic fields. mdpi.com These thin films also show promise for energy storage and conversion applications due to their high dielectric constant, low loss tangent, and chemical stability. mdpi.com Additionally, this compound oxide nanoparticles are being researched for their use in electronics due to their high thermal stability, resistance to corrosive environments, and excellent dielectric properties. hiyka.com

This compound in Advanced Manufacturing (e.g., Additive Manufacturing of Complex Parts)

This compound and its compounds are playing an increasing role in advanced manufacturing processes, particularly in additive manufacturing (AM), also known as 3D printing. AM offers new avenues for shaping materials that are challenging to process using traditional methods. lboro.ac.uk

One significant application is the additive manufacturing of high-temperature superconductors, such as this compound barium copper oxide (YBCO). dap-aachen.de Research has demonstrated the feasibility of using techniques like laser-based powder bed fusion (PBF-LB) to 3D print YBCO structures. dap-aachen.de This allows for the creation of complex coil shapes that could be used in advanced scientific instruments like gravitational wave detectors, potentially enhancing their sensitivity. dap-aachen.de A two-step process involving 3D printing a polycrystalline YBCO structure and then converting it into a single crystal has been developed to combine the superior electrical properties of single crystals with the design flexibility of AM. 3dprintingindustry.com This process starts with a specialized ink containing this compound oxide, barium carbonate, and copper oxide. 3dprintingindustry.com

This compound oxide is also being utilized in the additive manufacturing of advanced ceramics. Highly transparent this compound oxide ceramics with complex three-dimensional structures have been fabricated using digital light processing (DLP) 3D printing by optimizing the printing and sintering processes. adventure-tech.cn Yttria-stabilized zirconia (YSZ), a ceramic material with excellent mechanical properties, is being produced by AM techniques like direct ink writing (DIW) for applications such as medical devices. researchgate.net Research focuses on optimizing ceramic ink formulations with varying this compound oxide content to achieve suitable properties for printing. researchgate.net Additive manufacturing of YSZ microarchitectures with sub-micrometer precision is also being explored using two-photon lithography (TPL), utilizing custom photoresins containing this compound monomers. fau.de This approach allows for the formation of YSZ structures at relatively low temperatures. fau.de

Furthermore, this compound is used as an alloying element in the additive manufacturing of oxide dispersion strengthened (ODS) steels. Dispersing this compound oxide nanoparticles within a metal matrix through processes like selective laser melting (SLM) can enhance the strength of steel alloys. utexas.edu Research is investigating the use of gas-atomized stainless steel powder containing elemental this compound for laser directed energy deposition (LDED) to produce ODS steels with improved microstructures and mechanical properties. utexas.edu

This compound hydride (YHₓ) is also being explored for additive manufacturing, particularly for nuclear applications. A method has been developed to produce large, crack-free pieces of this compound hydride using 3D printing for use as a moderator in advanced nuclear reactors. ornl.gov This highlights the potential of AM to fabricate complex this compound-containing components for demanding environments.

Interactions of this compound Atoms and Ions with Other Species (e.g., Hydrogen, Silicon)

The interactions of this compound atoms and ions with other species, such as hydrogen and silicon, are critical areas of research, influencing the properties and potential applications of this compound-containing materials.

Studies on the interaction of hydrogen with this compound have provided insights into phenomena like hydrogen pairing at low temperatures and the diffusion of hydrogen within the this compound matrix. aps.orgutah.edu Theoretical investigations using computational models have helped understand the energetics of these interactions. aps.orgutah.edu It has been observed that the interaction between hydrogen and this compound atoms is predominantly pairwise. utah.edu Research has also explored this compound-dispersed fullerenes as potential high-capacity hydrogen storage media, where this compound atoms decorated on fullerene surfaces can significantly enhance hydrogen adsorption. aip.orgarxiv.org Density functional theory (DFT) simulations indicate that this compound atoms can bind strongly to fullerene surfaces, avoiding clustering, and can adsorb multiple hydrogen molecules through interactions like the Dewar-Chatt-Duncanson model. aip.orgarxiv.org

The interaction of this compound with silicon is particularly relevant in the context of microelectronics and the development of new gate dielectric materials. The interaction between this compound and oxygen on the silicon surface is complex, leading to the formation of various compounds, including yttria (Y₂O₃), this compound silicate (B1173343) (Y-O-Si), this compound silicide (YSi₂), and silicon oxide (SiOₓ). researchgate.net Yttria, among other high-k oxides, has been considered as a replacement for silicon dioxide (SiO₂) as a gate material in scaled integrated circuits. researchgate.net Research has shown that this compound interacts strongly with silicon at the interface, causing intermixing and disruption of the silicon surface structure. researchgate.net this compound also significantly increases the oxygen sticking coefficient on the silicon surface, leading to partial oxidation of silicon even at room temperature in the presence of residual oxygen. researchgate.net The formation of this compound silicate and silica (B1680970) occurs simultaneously in a competitive manner. researchgate.net

Interactions between this compound and silicon are also relevant in doped materials like silicon-doped this compound iron garnet (YIG). Doping YIG with silicon ions can affect its magnetic properties, including decreasing the exchange interaction and increasing the anisotropy field. mdpi.com This doping also increases absorption at certain wavelengths, enabling laser-induced control of magnetization dynamics at room temperature through ultrafast heating. mdpi.com

New this compound-Containing Compounds with Chiral Properties

The exploration of new this compound-containing compounds with chiral properties is an active area of research, driven by the potential for applications in areas such as enantioselective catalysis and advanced optical materials. Chirality, the property of a molecule or structure being non-superimposable on its mirror image, is crucial in many scientific fields, including pharmaceuticals and materials science.

Research has focused on the design and synthesis of inorganic chiral systems containing this compound. For instance, this compound oxyhydrides and hydroxyhydrides have shown promise in exhibiting chiral properties. researchoutreach.orgchemrxiv.org Computational studies have predicted the existence of chiral hydroxyhydrides, such as Y₂H₃O(OH), which are characterized by the coexistence of different anionic species (H⁻, O²⁻, and OH⁻) within the crystal lattice and a chiral organization of atoms forming helical structures. chemrxiv.org These materials can exhibit unusual structural, electronic, and optical features due to their chiral crystal structure. chemrxiv.org The specific charge ordering in these compounds is linked to the chiral arrangement of atoms. chemrxiv.org

This compound complexes are also being investigated as catalysts for enantioselective reactions, which are essential for synthesizing chiral molecules. This compound-catalyzed desymmetrization reactions have been developed for the enantioselective synthesis of phosphorus-stereogenic phosphoramidates, important building blocks for pharmaceuticals. acs.org Achiral this compound catalysts are also being explored for the ring-opening polymerization of chiral lactones to produce polyesters with controlled microstructures. researchgate.net

The study of chiral this compound compounds extends to their optical properties. Chiral materials can influence the polarization of light, for example, by inducing circular polarization when light passes through them. researchoutreach.org Research on the circular dichroism of chiral this compound double-decker compounds provides insights into the transfer of chiral information within these structures. figshare.com

Computational Material Design and Discovery of Novel this compound-Based Materials

Computational material design and discovery are playing a crucial role in identifying and developing novel this compound-based materials with tailored properties for various applications. These computational approaches allow researchers to explore a vast chemical space and predict the stability and properties of new compounds before experimental synthesis.

Density functional theory (DFT) calculations and crystal structure prediction methods are widely used to investigate the potential of this compound in new material systems. For example, computational studies have been employed to design and characterize new this compound oxyhydride compounds with unusual electronic and optical properties. researchoutreach.orgsemanticscholar.org These studies explore different chemical compositions and crystal structures to identify stable and synthesizable materials. researchoutreach.orgsemanticscholar.org Computational modeling can screen hundreds of potential compounds, reducing the need for extensive experimental trials. researchoutreach.org

Computational approaches are also being used to design novel hydrogen-rich this compound compounds for potential applications in superconductivity and hydrogen storage. nih.gov Simulations have predicted the stability and electronic properties of this compound-sulfur-hydrogen (Y-S-H) compounds under pressure, identifying potential metallic and superconducting phases. nih.gov

In the field of alloys, computational high-throughput screening strategies are employed to design ductile magnesium alloys by exploring the effect of various alloying elements, including this compound. mpie.de These methods utilize ab initio calculations to determine properties like intrinsic stacking-fault energy, which are crucial for predicting mechanical behavior. mpie.de

Computational methods are also essential for understanding the fundamental interactions within this compound-containing materials, guiding the synthesis and refinement of new materials. researchoutreach.org By simulating the behavior of individual atoms, researchers can predict and design materials with desired functionalities. researchoutreach.org The interplay of chemical composition and crystalline architectures is explored computationally to understand structural transformations and predict stable phases in complex systems like this compound oxyhydrides. semanticscholar.org

The discovery of novel this compound-based materials is increasingly benefiting from the integration of computational and experimental approaches, accelerating the pace of material innovation.

Q & A

Q. How can researchers synthesize yttrium-based compounds with controlled purity for experimental reproducibility?

Methodological Answer:

• Use ultrasound-assisted extraction with HNO₃ (6 mol L⁻¹) and extended sonication (165 min) to isolate this compound from complex matrices like phosphorus powder. Optimize variables (mass, time, acid concentration) via Box–Behnken multivariate design to ensure purity .
• Validate purity via X-ray diffraction (XRD) and cross-reference with metallographic analysis to detect secondary phases in alloys (e.g., Fe-Y systems) .

Q. What analytical techniques are optimal for quantifying this compound in mixed rare-earth matrices?

Methodological Answer:

• Employ microwave-induced plasma optical emission spectrometry (MIP OES) for trace detection (<1 ppm). Calibrate using matrix-matched standards to mitigate interference from co-existing rare-earth elements (REEs) .
• For sorption studies, use conductometry and pH titration to monitor this compound ion uptake in hydrogels, paired with ICP-MS validation .

Q. How should contradictions in phase diagrams (e.g., Fe-Y systems) be resolved experimentally?

Methodological Answer:

• Combine XRD with scanning electron microscopy (SEM) to distinguish phases (e.g., YFe₃ vs. YFe₄). For alloys near stoichiometric thresholds (e.g., 32–35 wt% Y), use incremental compositional variations and thermal annealing to validate phase stability .

Advanced Research Questions

Q. What machine learning strategies improve this compound-doped thermoelectric materials (e.g., SnSe) for ZT >2.0?

Methodological Answer:

• Build predictive models using feature vectors combining dopant atomic properties (e.g., electronegativity, ionic radius) and electronic band structures. Validate with DFT calculations and experimental ZT measurements. Prioritize dopants like Y, Ge, or Pb with high solubility limits .
• Optimize Sn vacancy engineering via high-throughput screening to enhance carrier mobility without degrading thermal conductivity .

Q. How can thermodynamic simulations resolve discrepancies in this compound oxide (Y₂O₃) stability during steelmaking?

Methodological Answer:

• Use CALPHAD modeling to simulate Y₂O₃–Al interactions in liquid steel. Validate with EDS mapping of inclusions and compare against experimental phase diagrams. Adjust oxygen activity and cooling rates to control Y₂O₂S–Al composite formation .

Q. What sorption mechanisms govern this compound ion selectivity in polyacrylic acid/poly-4-vinylpyridine hydrogels?

Methodological Answer:

• Conduct pH-dependent swelling experiments (pH 2–10) to assess electrostatic interactions. Pair with FTIR to identify carboxylate-pyridine coordination sites. Use Langmuir isotherm models to quantify maximum sorption capacity (α = 15–20 mg Y³⁺/g hydrogel) .

Data Analysis & Validation Frameworks

Q. How to design experiments validating this compound’s role in high-temperature superconductors (e.g., YBCO)?

Methodological Answer:

• Measure critical temperature (T_c) using four-probe resistivity in cryogenic setups (4–100 K). Correlate oxygen stoichiometry (via iodometric titration) with T_c shifts (±2 K) .
• Use Rietveld refinement of neutron diffraction data to resolve oxygen vacancy ordering in YBCO lattices .

Q. What statistical approaches address variability in this compound extraction efficiency across geological samples?

Methodological Answer:

• Apply ANOVA to compare extraction yields under varying HNO₃ concentrations and sonication times. Use Tukey’s HSD post-hoc test to identify significant factors (p <0.05) .

Tables for Key Experimental Parameters

Study Focus	Key Variables	Optimal Conditions	Validation Method	Reference
This compound extraction	HNO₃ conc., sonication time, mass	6 mol L⁻¹, 165 min, 75 mg	MIP OES, Box–Behnken design
Y-doped SnSe	Dopant electronegativity, Sn vacancies	Y (solubility >5%), 2% vacancies	Machine learning, ZT tests
Fe-Y phase analysis	Y content (wt%), annealing temperature	32.1 wt% Y, 800°C	XRD-SEM correlation